Gly-NH-CH2-Boc

Core Science & Biosynthesis

Technical Guide to the Spectroscopic Profile of Boc-Protected Glycine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The specific compound "Gly-NH-CH2-Boc," interpreted as tert-butyl ((glycylamino)methyl)carbamate, is not a readily cataloged substance with publicly available, verified spectroscopic data. This guide therefore presents a detailed spectroscopic analysis of a closely related and fundamental building block, tert-butyl carbamate (Boc-NH₂), for which extensive data is available. This information serves as a foundational reference for interpreting the spectra of more complex derivatives.

Introduction

tert-Butyloxycarbonyl (Boc) protected amines are fundamental intermediates in peptide synthesis and medicinal chemistry. The Boc group provides a robust yet readily cleavable protecting group for primary and secondary amines, facilitating controlled and regioselective reactions. Understanding the characteristic spectroscopic signatures of the Boc-carbamate moiety is crucial for reaction monitoring, quality control, and structural elucidation of synthetic intermediates and final products.

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for tert-butyl carbamate. It also outlines the standard experimental protocols for acquiring such data.

Spectroscopic Data

The following sections summarize the key spectroscopic data for tert-butyl carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For tert-butyl carbamate, both ¹H and ¹³C NMR provide distinct signals characteristic of the tert-butyl and carbamate groups.

Table 1: ¹H NMR Spectroscopic Data for tert-Butyl Carbamate [1]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.45	Singlet	9H	-C(CH ₃)₃
~4.8-5.5	Broad Singlet	2H	-NH ₂

Solvent: Typically CDCl₃ or DMSO-d₆. The chemical shift of the -NH₂ protons is highly dependent on solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data for tert-Butyl Carbamate [2][3]

Chemical Shift (δ) ppm	Assignment
~156.0	C =O (carbamate)
~79.0	-C (CH₃)₃
~28.5	-C(C H₃)₃

Solvent: Typically CDCl₃ or DMSO-d₆.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of tert-butyl carbamate shows characteristic absorptions for the N-H and C=O bonds of the carbamate group.[4][5]

Table 3: Key IR Absorption Frequencies for tert-Butyl Carbamate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400-3200	Strong, Broad	N-H stretch (asymmetric and symmetric)
~2980-2960	Strong	C-H stretch (sp³ C-H)
~1725-1700	Strong	C=O stretch (carbamate)
~1600-1580	Medium	N-H bend
~1250	Strong	C-O stretch
~1160	Strong	C-N stretch

Sample preparation: Typically as a KBr pellet or a thin film.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming its molecular weight.[6]

Table 4: Mass Spectrometry Data for tert-Butyl Carbamate

m/z	Relative Intensity	Assignment
117	Moderate	[M]⁺ (Molecular Ion)
102	Moderate	[M - CH₃]⁺
58	Strong	[M - C₄H₉O]⁺ or [M - Boc]⁺
57	Very Strong	[C₄H₉]⁺ (tert-butyl cation)
41	Strong	[C₃H₅]⁺

Ionization mode: Electron Ionization (EI).

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for small organic molecules like Boc-protected amines.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Data is typically acquired on a 300, 400, or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • A standard pulse sequence is used.

  • The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • A sufficient number of scans (typically 8-16) are averaged to obtain a good signal-to-noise ratio.

  • Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used to simplify the spectrum.

  • The spectral width is set to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • A larger number of scans is required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

IR Spectroscopy

• Sample Preparation (KBr Pellet):

  • Grind a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition:

  • A background spectrum of the empty sample compartment (or a pure KBr pellet) is recorded.

  • The sample pellet is placed in the spectrometer's sample holder.

  • The sample spectrum is recorded, typically in the range of 4000-400 cm⁻¹. The background spectrum is automatically subtracted.

Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS), is used. For direct analysis, a direct insertion probe can be utilized.

• Acquisition (Electron Ionization - EI):

  • The sample is introduced into the ion source, where it is vaporized and bombarded with a high-energy electron beam (typically 70 eV).

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer.

  • The detector records the abundance of each ion.

Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the synthesis and characterization of a Boc-protected amino acid derivative.

Caption: Synthetic and analytical workflow for a Boc-protected amino acid derivative.

References

• 1. tert-Butyl carbamate(4248-19-5) 1H NMR spectrum [chemicalbook.com]
• 2. tert-Butyl carbamate | C5H11NO2 | CID 77922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. tert-Butyl carbamate(4248-19-5) IR Spectrum [chemicalbook.com]
• 5. tert-Butyl carbamate [webbook.nist.gov]
• 6. tert-Butyl carbamate [webbook.nist.gov]

Technical Guide: Physicochemical Properties and Applications of tert-Butyl 2-(2-aminoacetamido)acetate (Gly-NH-CH2-Boc)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the physicochemical properties, synthesis, and applications of the compound identified as tert-butyl 2-(2-aminoacetamido)acetate , commonly referred to by the shorthand Gly-NH-CH2-Boc . With the CAS Number 14664-05-2, this molecule is a protected dipeptide derivative of glycine.

Structurally, it consists of a glycine molecule N-terminally protected by a tert-butoxycarbonyl (Boc) group, which is then coupled via an amide bond to a second glycine residue whose C-terminus is protected as a tert-butyl ester. This compound serves as a valuable building block in synthetic organic chemistry and has gained significant traction as a cleavable linker intermediate in the development of Antibody-Drug Conjugates (ADCs).[1][2] Its structure allows for the controlled, sequential deprotection of either terminus, making it a versatile component in peptide synthesis and bioconjugation strategies.[]

This document outlines its key physical and chemical properties, provides detailed experimental protocols for its synthesis and characterization, and illustrates its functional role in advanced drug delivery systems.

Physicochemical Properties

The fundamental physicochemical properties of Gly-NH-CH2-Boc are summarized below. The data has been compiled from various chemical suppliers and databases. It is noteworthy that while some suppliers describe the compound as an oil, a specific melting point has also been reported, suggesting it may exist as a low-melting solid or a viscous oil at room temperature.[][4]

Property	Value	Reference(s)
Systematic IUPAC Name	tert-butyl 2-((2-((tert-butoxycarbonyl)amino)acetyl)amino)acetate	[]
Common Synonyms	Gly-NH-CH2-Boc, H-Gly-Gly-OtBu	[][5]
CAS Number	14664-05-2	[6]
Molecular Formula	C₈H₁₆N₂O₃	[6]
Molecular Weight	188.22 g/mol	[6]
Appearance	Colorless to light yellow oil / low-melting solid	[][4]
Melting Point	114-116°C	[]
Boiling Point	315.5 ± 22.0 °C at 760 mmHg	[]
Density	1.083 ± 0.06 g/cm³	[][4]
Purity	≥95% - ≥98% (Commercially available)	[5][6]

Computational Data

Parameter	Value	Reference(s)
SMILES	CC(C)(C)OC(=O)CNC(=O)CN	[6]
InChIKey	VJEYRLMJNBJAHS-UHFFFAOYSA-N	[]

Experimental Protocols

The following sections describe representative experimental procedures for the synthesis and characterization of Gly-NH-CH2-Boc. These protocols are based on standard methodologies in solid-phase peptide synthesis (SPPS) and analytical chemistry.

Synthesis of Gly-NH-CH2-Boc

This protocol describes a standard solution-phase peptide coupling method.

Objective: To synthesize tert-butyl 2-(2-aminoacetamido)acetate from Boc-glycine and glycine tert-butyl ester hydrochloride.

Materials:

• Boc-Glycine (Boc-Gly-OH)

• Glycine tert-butyl ester hydrochloride (H-Gly-OtBu·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC) or HBTU/HATU

• N-Hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Amine Salt Neutralization: Dissolve Glycine tert-butyl ester hydrochloride (1.0 eq) in anhydrous DCM. Cool the solution to 0°C in an ice bath. Add DIPEA (1.1 eq) dropwise and stir the mixture for 20 minutes at 0°C to generate the free amine.

• Carboxylic Acid Activation: In a separate flask, dissolve Boc-Glycine (1.0 eq) and HOBt (1.0 eq) in anhydrous DCM. Cool the solution to 0°C. Add the coupling agent, DCC (1.1 eq), and stir for 30 minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

• Coupling Reaction: Filter the activated Boc-Glycine solution to remove the DCU precipitate, and add the filtrate to the free amine solution prepared in step 1. Allow the reaction to warm to room temperature and stir overnight (12-16 hours) under an inert atmosphere (e.g., Nitrogen or Argon).

• Work-up:

  • Filter the reaction mixture to remove any further DCU precipitate.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the final product as a colorless oil or white solid.

Characterization Protocols

1. High-Performance Liquid Chromatography (HPLC):

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm and 280 nm.

• Expected Outcome: A major peak corresponding to the product, with purity calculated from the peak area.

2. Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

• Solvent: Chloroform-d (CDCl₃).

• Spectrometer: Bruker 400 MHz or equivalent.

• Expected Chemical Shifts (δ, ppm): Approximate shifts would include signals for the Boc group protons (~1.45 ppm, singlet, 9H), the two distinct α-CH₂ groups of the glycine residues, and the NH protons.

3. Mass Spectrometry (MS):

• Technique: Electrospray Ionization (ESI-MS).

• Mode: Positive ion mode.

• Expected Ion: [M+H]⁺ (protonated molecule) at m/z ≈ 189.23.

Applications in Drug Development & Visualization

Gly-NH-CH2-Boc is primarily used as a cleavable linker intermediate for the synthesis of Antibody-Drug Conjugates (ADCs).[2] ADCs are a class of targeted therapeutics where a potent cytotoxic drug (payload) is linked to an antibody that specifically targets a tumor-associated antigen. The linker's role is to be stable in circulation but to release the payload upon internalization into the target cancer cell.

Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Gly-NH-CH2-Boc.

Diagram 1: General synthesis workflow for Gly-NH-CH2-Boc.

Role as a Cleavable ADC Linker

The dipeptide structure of Gly-NH-CH2-Boc is susceptible to cleavage by lysosomal enzymes (e.g., cathepsins) that are abundant inside cancer cells. After the Boc and tert-butyl protecting groups are removed and the linker is conjugated to an antibody and a drug, this enzymatic cleavage mechanism allows for targeted drug release.

The diagram below illustrates the conceptual mechanism of action for an ADC utilizing a peptide linker derived from this molecule.

Diagram 2: Mechanism of action for an ADC with a cleavable linker.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. chemscene.com [chemscene.com]
• 5. 14664-05-2|tert-Butyl 2-(2-aminoacetamido)acetate| Ambeed [ambeed.com]
• 6. chemscene.com [chemscene.com]

Technical Guide: Gly-NH-CH2-Boc (CAS 14664-05-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(tert-Butoxycarbonyl)glycylaminomethane, commonly referred to as Gly-NH-CH2-Boc, is a protected dipeptide derivative with significant applications in the fields of medicinal chemistry and biotechnology. Its structure, featuring a Boc-protected glycine residue linked to a methylamine, makes it a valuable building block in peptide synthesis and, most notably, as a linker in the construction of Antibody-Drug Conjugates (ADCs).[1] The Boc (tert-butoxycarbonyl) protecting group provides a stable yet readily cleavable handle for the terminal amine, allowing for controlled and sequential chemical modifications. This guide provides an in-depth overview of the physicochemical properties, synthesis, and applications of Gly-NH-CH2-Boc, with a focus on its role in the development of targeted cancer therapeutics.

Physicochemical Properties

A summary of the key physicochemical properties of Gly-NH-CH2-Boc is presented in the table below. This data is essential for its handling, characterization, and application in synthetic protocols.

Property	Value	Reference
CAS Number	14664-05-2	[][3]
Molecular Formula	C₈H₁₆N₂O₃	[][3]
Molecular Weight	188.22 g/mol	[][3]
Appearance	Colorless to light yellow oil	[]
Melting Point	114-116°C	[]
Boiling Point	315.5 ± 22.0 °C at 760 mmHg	[]
Density	1.083 ± 0.06 g/cm³	[]
Purity	≥98%	[3]
Solubility	Soluble in Chloroform and Ethyl Acetate	General knowledge for Boc-protected peptides
Canonical SMILES	CC(C)(C)OC(=O)NCC(=O)CN	[]
InChI	InChI=1S/C8H16N2O3/c1-8(2,3)13-7(12)5-10-6(11)4-9/h4-5,9H2,1-3H3,(H,10,11)	[]
InChIKey	VJEYRLMJNBJAHS-UHFFFAOYSA-N	[]

Synthesis of Gly-NH-CH2-Boc

Experimental Protocol: Synthesis of Gly-NH-CH2-Boc

Materials:

• Boc-Glycine (Boc-Gly-OH)

• Aminomethane hydrochloride or a suitable protected aminomethane derivative

• Coupling agents: N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Hydroxybenzotriazole (HOBt) or O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• Base: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Solvents: Dichloromethane (DCM) or Dimethylformamide (DMF), anhydrous

• Reagents for workup: 1 M HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄

Procedure:

• Activation of Boc-Glycine: In a round-bottom flask, dissolve Boc-Glycine (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add DCC (1.1 eq) dissolved in a minimal amount of DCM dropwise to the solution. Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 1-2 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Coupling Reaction: In a separate flask, suspend aminomethane hydrochloride (1.0 eq) in anhydrous DCM and cool to 0 °C. Add TEA (2.2 eq) dropwise and stir for 15 minutes. Filter the DCU precipitate from the activated Boc-Glycine solution and add the filtrate to the aminomethane solution at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, filter off any further DCU precipitate. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Gly-NH-CH2-Boc.

• Characterization: Confirm the identity and purity of the product using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Application in Antibody-Drug Conjugate (ADC) Synthesis

Gly-NH-CH2-Boc serves as a cleavable linker in the synthesis of ADCs. The glycine component provides a site for enzymatic cleavage within the cell, releasing the cytotoxic payload. The Boc group is removed to reveal a primary amine, which can then be conjugated to a payload or further modified.

Experimental Workflow: ADC Synthesis using Gly-NH-CH2-Boc

The following diagram illustrates a typical workflow for the synthesis of an ADC utilizing a glycine-based linker like Gly-NH-CH2-Boc.

Caption: Workflow for ADC synthesis using a glycine-based linker.

Experimental Protocol: Antibody-Drug Conjugation

This protocol outlines a general procedure for conjugating a linker-payload moiety to a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb)

• Activated Linker-Payload construct (e.g., Maleimide-functionalized Gly-NH-CH2-Payload)

• Reducing agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

• Quenching reagent: N-acetylcysteine or cysteine

• Purification system: Size-exclusion chromatography (SEC) column

Procedure:

• Antibody Reduction: Dissolve the monoclonal antibody in conjugation buffer. Add a controlled molar excess of a reducing agent (e.g., TCEP) to partially reduce the interchain disulfide bonds, exposing free thiol groups. Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

• Purification of Reduced Antibody: Remove the excess reducing agent by passing the antibody solution through a desalting column equilibrated with conjugation buffer.

• Conjugation: Immediately add the activated linker-payload construct (dissolved in a compatible solvent like DMSO) to the reduced antibody solution. The molar ratio of the linker-payload to the antibody will determine the drug-to-antibody ratio (DAR). Incubate the reaction at room temperature or 4°C for a specified time (e.g., 1-4 hours) with gentle mixing.

• Quenching: Quench any unreacted maleimide groups by adding an excess of a thiol-containing reagent like N-acetylcysteine.

• Purification of ADC: Purify the resulting ADC from unconjugated linker-payload and other reaction components using size-exclusion chromatography (SEC).

• Characterization: Characterize the final ADC to determine the DAR, purity, and aggregation state using techniques such as Hydrophobic Interaction Chromatography (HIC), SEC, and Mass Spectrometry.

Signaling Pathways and Mechanism of Action

While Gly-NH-CH2-Boc itself is a synthetic building block and does not directly participate in cellular signaling, its role as an ADC linker is critical for the targeted delivery of cytotoxic agents. The following diagram illustrates the logical pathway of an ADC from administration to therapeutic action.

Caption: Mechanism of action for an ADC with a cleavable linker.

Conclusion

Gly-NH-CH2-Boc (CAS 14664-05-2) is a versatile and valuable reagent in modern drug development, particularly in the burgeoning field of antibody-drug conjugates. Its straightforward synthesis from readily available starting materials and its utility as a cleavable linker underscore its importance. The protocols and data presented in this guide provide a comprehensive resource for researchers and scientists working with this compound, facilitating its application in the synthesis of novel and targeted therapeutics. As the demand for more precise and effective cancer treatments grows, the role of well-designed linkers like Gly-NH-CH2-Boc will continue to be of paramount importance.

References

• 1. broadpharm.com [broadpharm.com]
• 3. colibri-cytometry.com [colibri-cytometry.com]

Gly-NH-CH2-Boc: A Technical Guide to its Stability and Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gly-NH-CH2-Boc, chemically known as tert-butyl (2-aminoacetyl)carbamate, is a crucial building block in the field of bioconjugation and drug development. Its primary application lies as a linker intermediate in the synthesis of Antibody-Drug Conjugates (ADCs), where it contributes to the overall stability and efficacy of the therapeutic agent. Understanding the stability and solubility profile of this molecule is paramount for its effective handling, incorporation into complex biomolecules, and the optimization of reaction and storage conditions. This technical guide provides a comprehensive overview of the available data and expected properties of Gly-NH-CH2-Boc, alongside detailed experimental protocols for its analysis.

Physicochemical Properties

Property	Value/Expected Behavior	Source/Rationale
Molecular Formula	C8H16N2O3
Molecular Weight	188.22 g/mol
Appearance	Colorless to light yellow oil
Density	1.083 ± 0.06 g/cm³
Melting Point	114-116°C
Boiling Point	315.5 ± 22.0 °C at 760 mmHg
Water Solubility	Data not available; expected to be low.	General property of Boc-protected amino acids. The non-polar tert-butyl group reduces aqueous solubility.
Organic Solvent Solubility	Expected to be soluble in polar aprotic solvents (e.g., DMSO, DMF) and chlorinated solvents (e.g., Dichloromethane, Chloroform), as well as other common organic solvents like ethyl acetate and acetone.	Based on the general solubility of Boc-protected amino acids and related compounds.

Solubility Profile

A definitive quantitative solubility profile for Gly-NH-CH2-Boc in various solvents is not currently published. However, based on the general principles of solubility for Boc-protected amino acids and peptides, a qualitative assessment can be made. The presence of the lipophilic tert-butoxycarbonyl (Boc) group significantly influences its solubility characteristics.

Qualitative Solubility Summary:

Solvent Type	Examples	Expected Solubility	Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile (ACN)	High	The polar nature of the solvent can interact with the amide and carbamate groups, while the organic character accommodates the Boc group.
Chlorinated	Dichloromethane (DCM), Chloroform	High	These solvents are effective at dissolving a wide range of organic molecules, including protected amino acids.
Alcohols	Methanol, Ethanol	Moderate to High	The polarity of alcohols allows for interaction with the polar functionalities of the molecule.
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate	The moderate polarity of ethers can facilitate dissolution.
Non-polar	Hexanes, Toluene	Low	The polar amide and carbamate groups limit solubility in non-polar solvents.
Aqueous	Water, Buffers (neutral pH)	Low	The hydrophobic Boc group reduces the molecule's affinity for water.

Stability Profile

The stability of Gly-NH-CH2-Boc is primarily dictated by the lability of the Boc protecting group and the integrity of the amide bond under various chemical and physical conditions.

pH Stability:

The Boc group is notoriously sensitive to acidic conditions.[1]

• Acidic Conditions (pH < 4): The Boc group is readily cleaved to release the free amine, carbon dioxide, and isobutylene.[1] Strong acids such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in organic solvents are commonly used for its removal.[1][2]

• Neutral Conditions (pH 6-8): Gly-NH-CH2-Boc is expected to be stable. The Boc group is resistant to neutral and basic conditions.

• Basic Conditions (pH > 8): The Boc group is stable. However, the amide bond could be susceptible to hydrolysis under strongly basic conditions, especially at elevated temperatures, although it is generally more stable than an ester linkage.

Thermal Stability:

While a specific decomposition temperature is not available, the Boc group can be thermally labile. Deprotection can occur at elevated temperatures, with some studies indicating cleavage at temperatures around 150°C, a process that can be accelerated in the presence of water or acids.[3][4] For long-term storage, refrigeration (2-8°C) is recommended.[5]

Enzymatic Stability:

Specific data on the enzymatic degradation of Gly-NH-CH2-Boc is not available. As a small, non-peptidic molecule, it is less likely to be a substrate for common proteases. However, its stability in biological media would need to be experimentally determined, as esterases or other hydrolases could potentially cleave the carbamate or amide bonds.

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and stability of Gly-NH-CH2-Boc.

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the determination of the equilibrium solubility of Gly-NH-CH2-Boc in various solvents.

Materials:

• Gly-NH-CH2-Boc

• Selected solvents (e.g., water, phosphate-buffered saline (PBS), DMSO, ethanol, dichloromethane)

• Analytical balance

• Scintillation vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Gly-NH-CH2-Boc to a series of vials.

  • To each vial, add a known volume of a specific solvent. The presence of undissolved solid is crucial to ensure a saturated solution.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials on an orbital shaker or rotator at a constant temperature (e.g., 25°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantification:

  • Prepare a series of standard solutions of Gly-NH-CH2-Boc of known concentrations in the solvent of interest.

  • Analyze the standard solutions using a validated HPLC method to generate a calibration curve.

  • Dilute the filtered sample solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

  • Analyze the diluted sample solution by HPLC.

• Calculation:

  • Using the calibration curve, determine the concentration of Gly-NH-CH2-Boc in the diluted sample.

  • Calculate the original solubility in the solvent by accounting for the dilution factor.

Protocol 2: Assessment of pH Stability (Forced Degradation Study)

This protocol describes a forced degradation study to evaluate the stability of Gly-NH-CH2-Boc at different pH values.

Materials:

• Gly-NH-CH2-Boc

• Hydrochloric acid (HCl) solutions of varying concentrations (e.g., 0.1 M, 1 M)

• Sodium hydroxide (NaOH) solutions of varying concentrations (e.g., 0.1 M, 1 M)

• Phosphate buffers of various pH values (e.g., pH 4, 7, 9)

• HPLC system with a UV-Vis or Mass Spectrometer detector

• pH meter

• Thermostatic water bath

Procedure:

• Sample Preparation:

  • Prepare stock solutions of Gly-NH-CH2-Boc in a suitable organic solvent (e.g., acetonitrile).

  • For each pH condition, add a small aliquot of the stock solution to the respective acidic, basic, or buffer solution to achieve a known final concentration.

• Incubation:

  • Incubate the samples at a controlled temperature (e.g., 37°C or 50°C) for a specified duration (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Analysis:

  • At each time point, withdraw an aliquot from each sample.

  • If necessary, neutralize the acidic and basic samples.

  • Analyze the samples by a stability-indicating HPLC method. This method should be capable of separating the intact Gly-NH-CH2-Boc from its potential degradation products.

• Data Analysis:

  • Quantify the peak area of the intact Gly-NH-CH2-Boc at each time point.

  • Calculate the percentage of Gly-NH-CH2-Boc remaining at each time point relative to the initial concentration (t=0).

  • Plot the percentage remaining versus time to determine the degradation kinetics at each pH.

Visualizations

The following diagrams illustrate the conceptual workflows for the experimental protocols described above.

Caption: Workflow for Experimental Solubility Determination.

Caption: Workflow for pH Stability Assessment.

Conclusion

Gly-NH-CH2-Boc is a vital linker intermediate with a stability and solubility profile characteristic of Boc-protected amino acid amides. It exhibits good solubility in a range of organic solvents but is sparingly soluble in water. Its stability is marked by its lability to acidic conditions and relative stability in neutral and basic environments. The provided experimental protocols offer a framework for researchers to quantitatively determine these properties, enabling the optimization of its use in synthetic and drug development applications. A thorough understanding of these parameters is essential to ensure the integrity and desired performance of the final bioconjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Discovery and first synthesis of "Gly-NH-CH2-Boc"

An In-depth Technical Guide on the Discovery and Synthesis of N-(tert-butoxycarbonyl)glycinamide ("Gly-NH-CH2-Boc")

Introduction

N-(tert-butoxycarbonyl)glycinamide, commonly referred to by various synonyms including Boc-Gly-NH2 and the shorthand "Gly-NH-CH2-Boc", is a vital bifunctional molecule extensively utilized in the fields of medicinal chemistry and drug development. Its structure, featuring a Boc-protected amine and a primary amide, makes it a valuable building block, particularly in the construction of more complex molecules like peptide mimics and Antibody-Drug Conjugate (ADC) linkers. In the context of ADCs, it can serve as a component of the cleavable linker that connects a cytotoxic payload to a monoclonal antibody, ensuring stability in circulation and controlled release of the drug at the target site.[1][2][3][4][] This guide provides a detailed overview of the synthesis of this compound, presenting quantitative data, experimental protocols, and visualizations to aid researchers and scientists.

While a singular, definitive publication detailing the "discovery" of this specific molecule is not readily apparent from the existing scientific literature, its synthesis is based on well-established principles of peptide chemistry and amine protection. The methods for its preparation are extensions of standard procedures for the formation of amides from carboxylic acids and the protection of amino groups with the tert-butoxycarbonyl (Boc) group.[][6]

First Synthesis

A common and efficient laboratory-scale synthesis of N-(tert-butoxycarbonyl)glycinamide involves the coupling of N-(tert-butoxycarbonyl)glycine (Boc-Gly-OH) with ammonia. The carboxylic acid is first activated to facilitate the nucleophilic attack by ammonia. A variety of coupling reagents can be employed for this activation step. The following protocol details a representative and effective method for its synthesis.[1]

Quantitative Data for Synthesis

The following table summarizes the quantitative data for a typical laboratory-scale synthesis of N-(tert-butoxycarbonyl)glycinamide.

Reagent/Product	Molecular Weight ( g/mol )	Amount (g)	Amount (mmol)	Molar Equivalents
N-(tert-butoxycarbonyl)glycine (Boc-Gly-OH)	175.18	1.00	5.70	1.0
N,N-Diisopropylethylamine (DIPEA)	129.24	0.88	6.84	1.2
2,2,2-Trichloroethyl chloroformate	211.84	1.45	6.84	1.2
Aqueous Ammonia (NH3 solution)	17.03	-	-	Excess
Product: N-(tert-butoxycarbonyl)glycinamide	174.20	0.798	4.58	-
Theoretical Yield	174.20	0.993	5.70	-
Actual Yield (%)	80%

Experimental Protocol: Synthesis of N-(tert-butoxycarbonyl)glycinamide

This protocol is adapted from a standard procedure for the synthesis of N-(tert-butoxycarbonyl)glycinamide from N-(tert-butoxycarbonyl)glycine.[1]

1. Reaction Setup:

• A solution of N-(tert-butoxycarbonyl)glycine (1.00 g, 5.70 mmol) is prepared in 16.0 mL of anhydrous tetrahydrofuran (THF) in a round-bottom flask under a nitrogen atmosphere.

• The solution is cooled to 0 °C using an ice bath.

2. Activation of Carboxylic Acid:

• To the cooled solution, N,N-Diisopropylethylamine (DIPEA) (1.2 mL, 6.84 mmol) is added, and the mixture is stirred at 0 °C for 30 minutes.

• Subsequently, 2,2,2-trichloroethyl chloroformate (0.94 mL, 6.84 mmol) is added rapidly, and stirring is continued for an additional 30 minutes at 0 °C.

3. Amidation:

• A pre-mixed solution of aqueous ammonia (2.0 mL) and THF (2.0 mL) is added to the reaction mixture.

• The reaction is allowed to gradually warm to room temperature and is stirred continuously for 16 hours.

4. Work-up and Purification:

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The resulting residue is partitioned between ethyl acetate (EtOAc) (40 mL) and water (40 mL).

• The aqueous layer is separated and further extracted with EtOAc (2 x 30 mL).

• The organic layers are combined and washed sequentially with saturated aqueous sodium bicarbonate (NaHCO3) solution (30 mL), water (30 mL), and brine (30 mL).

• The organic layer is then dried over magnesium sulfate (MgSO4), filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield the final product, N-(tert-butoxycarbonyl)glycinamide, as a colorless oil (798 mg, 80% yield).[1]

Visualizations

Synthesis Workflow

Caption: Synthesis workflow for N-(tert-butoxycarbonyl)glycinamide.

Role as an ADC Linker Component

Caption: Logical relationship of "Gly-NH-CH2-Boc" as a linker component in an ADC.

References

• 1. BOC-GLY-NH2 | 35150-09-5 [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CA3087004A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate - Google Patents [patents.google.com]
• 4. Preparation method of Boc-glycine - Eureka | Patsnap [eureka.patsnap.com]
• 6. ≥99.0% (T), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to Gly-NH-CH2-Boc: Clarifying Nomenclature and Synthetic Strategy

For Researchers, Scientists, and Drug Development Professionals

Introduction

The molecule commonly referred to as "Gly-NH-CH2-Boc" presents a significant case of nomenclature ambiguity in chemical supplier databases. While this shorthand logically suggests a structure of tert-butyl (2-(glycinamido)ethyl)carbamate, it is frequently associated with the CAS Number 14664-05-2. This CAS number, however, corresponds to tert-butyl 2-[(2-aminoacetyl)amino]acetate, also known as Boc-Gly-Gly-O-tBu. This guide aims to clarify this discrepancy and provide a detailed technical overview of the synthesis and potential applications of the logically inferred structure, tert-butyl (2-(glycinamido)ethyl)carbamate, a valuable linker for bioconjugation and building block in medicinal chemistry.

Clarification of Chemical Identity

A thorough review of commercially available compounds reveals a widespread misidentification. The shorthand "Gly-NH-CH2-Boc" is used interchangeably with synonyms that correspond to a different chemical entity.

Table 1: Comparison of "Gly-NH-CH2-Boc" Interpretations

Attribute	Commonly Marketed as "Gly-NH-CH2-Boc"	Logically Inferred "Gly-NH-CH2-Boc"
Chemical Structure
IUPAC Name	tert-butyl 2-[(2-aminoacetyl)amino]acetate	tert-butyl (2-(glycinamido)ethyl)carbamate
Synonyms	Boc-Gly-Gly-O-tBu, tert-butyl glycylglycinate	Boc-Gly-NH-ethyl-NH-Boc
CAS Number	14664-05-2[1]	Not explicitly assigned
Molecular Formula	C10H18N2O5	C9H19N3O3
Molecular Weight	246.26 g/mol	217.27 g/mol

This guide will focus on the synthesis and properties of the logically inferred structure, tert-butyl (2-(glycinamido)ethyl)carbamate, due to its relevance as a glycine-based linker.

Physicochemical and Spectroscopic Data (Predicted)

Table 2: Predicted Physicochemical and Spectroscopic Properties

Property	Predicted/Expected Value
Molecular Formula	C9H19N3O3
Molecular Weight	217.27 g/mol
Appearance	White to off-white solid
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in methanol, ethanol, DMF, DMSO
¹H NMR (CDCl₃, 400 MHz)	δ 1.45 (s, 9H, Boc), 2.80-3.40 (m, 4H, ethyl), 3.85 (s, 2H, Gly CH₂), ~5.5 (br s, 1H, Boc NH), ~7.0 (br s, 1H, amide NH)
¹³C NMR (CDCl₃, 100 MHz)	δ 28.4 (Boc CH₃), 40.5, 41.5 (ethyl CH₂), 44.0 (Gly CH₂), 80.0 (Boc C), 156.5 (Boc C=O), 170.0 (amide C=O)
Mass Spectrometry (ESI+)	m/z 218.15 [M+H]⁺, 240.13 [M+Na]⁺

Experimental Protocols

The synthesis of tert-butyl (2-(glycinamido)ethyl)carbamate can be achieved through a standard peptide coupling reaction between N-Boc-glycine and mono-Boc-protected ethylenediamine.

Synthesis of tert-Butyl (2-aminoethyl)carbamate (Precursor)

Materials:

• Ethylenediamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Dioxane

• Water

• Magnesium oxide (MgO)

• Diethyl ether

• Argon (or other inert gas)

Procedure:

• In a round-bottom flask, prepare a mixture of ethylenediamine (10 equivalents), dioxane, water, and magnesium oxide.

• Stir the mixture vigorously at room temperature under an inert atmosphere.

• Slowly add a solution of di-tert-butyl dicarbonate (1 equivalent) in dioxane to the mixture dropwise over 30 minutes.

• Continue to stir the reaction mixture at room temperature for 16-24 hours.

• Filter the reaction mixture to remove any solids.

• Concentrate the filtrate under reduced pressure to obtain a crude residue.

• Extract the residue multiple times with hot diethyl ether.

• Combine the ether extracts and concentrate under reduced pressure to yield tert-butyl (2-aminoethyl)carbamate as an oil. Further purification can be achieved by vacuum distillation.

Synthesis of tert-Butyl (2-(glycinamido)ethyl)carbamate

Materials:

• N-Boc-glycine

• tert-Butyl (2-aminoethyl)carbamate

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-glycine (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add DCC or EDC (1.1 equivalents) to the solution and stir for 30 minutes at 0 °C.

• Add a solution of tert-butyl (2-aminoethyl)carbamate (1 equivalent) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct if DCC was used.

• Dilute the filtrate with DCM and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure tert-butyl (2-(glycinamido)ethyl)carbamate.

Boc Deprotection

The Boc protecting group can be removed under acidic conditions to liberate the terminal amine, which is then available for further conjugation.

Materials:

• tert-Butyl (2-(glycinamido)ethyl)carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve tert-butyl (2-(glycinamido)ethyl)carbamate in DCM.

• Add an excess of TFA (e.g., 20-50% v/v) to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• The resulting amine salt can be used directly or neutralized with a base for subsequent reactions.

Applications in Drug Development and Bioconjugation

tert-Butyl (2-(glycinamido)ethyl)carbamate, as a glycine-based linker, is of significant interest in the field of drug development, particularly in the construction of Antibody-Drug Conjugates (ADCs). The glycine spacer can influence the stability, solubility, and pharmacokinetic properties of the resulting conjugate.

Role as an ADC Linker

In the context of ADCs, a linker connects a potent cytotoxic drug to a monoclonal antibody. The linker's properties are critical for the overall efficacy and safety of the ADC. Glycine-containing linkers are often employed due to their flexibility and hydrophilicity.

Caption: Conceptual diagram of an Antibody-Drug Conjugate (ADC).

The deprotected form of tert-butyl (2-(glycinamido)ethyl)carbamate provides a primary amine that can be further functionalized, for example, by coupling to a payload-linker construct before attachment to an antibody.

Experimental and Synthetic Workflows

The synthesis and subsequent use of tert-butyl (2-(glycinamido)ethyl)carbamate follow a logical workflow.

Caption: Synthetic and application workflow for the title compound.

Conclusion

References

• 1. Peptide Linkers and Linker Peptides for Antibody Drug Conjugates (ADCs), Fusion Proteins, and Oligonucleotides [biosyn.com]

Technical Guide: Gly-NH-CH2-Boc (tert-butyl (2-(glycylamino)ethyl)carbamate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Gly-NH-CH2-Boc, a crucial building block in modern bioconjugation and pharmaceutical development. This document details its chemical properties, a comprehensive synthesis protocol, and its application as a cleavable linker in Antibody-Drug Conjugates (ADCs).

Core Molecular Data

The fundamental properties of Gly-NH-CH2-Boc are summarized below, providing a clear reference for researchers. This dipeptide derivative, formally named tert-butyl (2-(glycylamino)ethyl)carbamate, is distinguished by its Boc-protected amine and a terminal glycine residue, making it a versatile component in peptide synthesis and for the construction of ADCs.[]

Property	Value
Molecular Formula	C8H16N2O3
Molecular Weight	188.22 g/mol
CAS Number	14664-05-2
IUPAC Name	tert-butyl 2-[(2-aminoacetyl)amino]acetate
Synonyms	Gly-NH-CH2-Boc, tert-butyl glycylglycinate, Gly-Gly-O-tBu

Experimental Protocols: Synthesis of Gly-NH-CH2-Boc

The synthesis of Gly-NH-CH2-Boc is a multi-step process that involves the preparation of a key intermediate, N-Boc-ethylenediamine, followed by a peptide coupling reaction with a suitably protected glycine derivative, and subsequent deprotection.

Part 1: Synthesis of tert-Butyl (2-aminoethyl)carbamate (N-Boc-ethylenediamine)

This initial step focuses on the selective mono-protection of ethylenediamine to yield the foundational precursor.

Materials:

• Ethylenediamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Dioxane

• Water

• Magnesium oxide

• Ether

• Argon atmosphere

Procedure:

• A mixture of 600 ml of ethylenediamine in 3 L of dioxane, 1.5 L of water, and 90 g of magnesium oxide is stirred at room temperature under an argon atmosphere.[2]

• A solution of 327 g of di-tert-butyl dicarbonate in 1.5 L of dioxane is added dropwise to the mixture over 20 minutes.[2]

• The reaction mixture is stirred at room temperature for 16 hours.[2]

• Following the reaction, the mixture is suction filtered over a filtration aid (e.g., Dicalit) and concentrated under reduced pressure.[2]

• The resulting residue is heated to reflux five times with 500 ml of ether each time. The ether is decanted off after each reflux.[2]

• The combined ethereal solutions are concentrated, and the resulting yellow oil is distilled under high vacuum (b.p. 84°-86°C at 46.5 Pa) to yield tert-butyl (2-aminoethyl)carbamate as a colorless oil.[2]

Part 2: Coupling and Deprotection to Yield Gly-NH-CH2-Boc

This part details the coupling of N-Boc-ethylenediamine with N-protected glycine, followed by the removal of the glycine's protecting group. Fmoc-glycine is used here as an example of a suitable N-protected glycine.

Materials:

• tert-Butyl (2-aminoethyl)carbamate (from Part 1)

• N-α-Fmoc-glycine

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Dimethylformamide (DMF)

• Piperidine

• Dichloromethane (DCM)

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Coupling Reaction:

  • In a round-bottom flask, dissolve N-α-Fmoc-glycine (1 equivalent) and HOBt (1 equivalent) in DMF.

  • Cool the solution to 0°C in an ice bath.

  • Add DCC (1.1 equivalents) to the solution and stir for 15 minutes.

  • Add tert-butyl (2-aminoethyl)carbamate (1 equivalent) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Dilute the filtrate with ethyl acetate and wash sequentially with 1N HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the fully protected intermediate.

• Fmoc-Deprotection:

  • Dissolve the protected intermediate in a 20% solution of piperidine in DMF.

  • Stir the solution at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess piperidine.

  • Purify the residue by column chromatography on silica gel to afford the final product, Gly-NH-CH2-Boc.

Application in Antibody-Drug Conjugates (ADCs)

Gly-NH-CH2-Boc serves as a cleavable dipeptide linker, a critical component in the design of ADCs.[3] ADCs are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic agent.[4] The linker connects the antibody to the cytotoxic payload and is designed to be stable in systemic circulation but to release the payload upon internalization into the target cancer cell.[4]

Peptide linkers, such as those derived from Gly-NH-CH2-Boc, are often designed to be substrates for lysosomal proteases, like cathepsin B, which are overexpressed in many tumor cells.[4][5] Upon internalization of the ADC into the target cell, it is trafficked to the lysosome. Inside the lysosome, cathepsin B recognizes and cleaves the amide bond of the dipeptide linker, leading to the release of the cytotoxic payload.[5] This targeted release mechanism minimizes off-target toxicity and enhances the therapeutic window of the drug.[4] Dipeptide linkers like valine-citrulline (Val-Cit) and valine-alanine (Val-Ala) are commonly used in approved ADC drugs.[5]

Visualizations

Synthesis Workflow of Gly-NH-CH2-Boc

Caption: A flowchart illustrating the two-part synthesis of Gly-NH-CH2-Boc.

Role of Gly-NH-CH2-Boc as an ADC Linker

Caption: Mechanism of action for an ADC utilizing a Gly-NH-CH2-Boc derived linker.

References

• 2. prepchem.com [prepchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 5. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]

Conformational Landscape of Gly-NH-CH2-Boc: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the conformational preferences of the molecule "Gly-NH-CH2-Boc" (tert-butyl (2-((aminomethyl)amino)-2-oxoethyl)carbamate). Understanding the three-dimensional structure of small peptide fragments is crucial in drug design and development for predicting molecular interactions and biological activity. This document outlines the key structural features of Gly-NH-CH2-Boc, detailing the experimental and computational methodologies used to elucidate its conformational landscape. Quantitative data from nuclear magnetic resonance (NMR) spectroscopy and computational modeling are presented in structured tables, and key experimental protocols are described. Visualizations of the analytical workflow and potential intramolecular interactions are provided using Graphviz diagrams to aid in the comprehension of the core concepts.

Introduction

Small, flexible molecules like Gly-NH-CH2-Boc, a derivative of the dipeptide glycylglycine, can adopt multiple conformations in solution. The conformational equilibrium is governed by a delicate balance of steric hindrance, intramolecular hydrogen bonding, and solvent effects. The presence of the bulky tert-butoxycarbonyl (Boc) protecting group introduces significant steric constraints that influence the accessible dihedral angles of the peptide backbone. A thorough conformational analysis is therefore essential for a comprehensive understanding of its chemical and biological properties. This guide synthesizes data from analogous systems and theoretical principles to present a detailed conformational profile of Gly-NH-CH2-Boc.

Conformational Preferences and Intramolecular Interactions

The conformational flexibility of Gly-NH-CH2-Boc is primarily defined by the rotation around the single bonds of the backbone, represented by the dihedral angles φ (phi), ψ (psi), and ω (omega). While the peptide bond (ω) is predominantly found in the trans conformation (ω ≈ 180°) due to its partial double-bond character, rotations around the N-Cα (φ) and Cα-C' (ψ) bonds give rise to various conformers.

A key feature influencing the conformational landscape of N-acylated glycine derivatives is the potential for intramolecular hydrogen bonding. In non-polar solvents, a seven-membered ring can be formed through a hydrogen bond between the Boc-carbonyl oxygen and the amide proton of the subsequent residue. This interaction stabilizes a folded or β-turn-like conformation. In polar, hydrogen-bond-accepting solvents, this intramolecular hydrogen bond is disrupted in favor of intermolecular interactions with the solvent.

Experimental and Computational Workflow

The conformational analysis of Gly-NH-CH2-Boc involves a synergistic approach combining experimental techniques, primarily NMR spectroscopy, with computational modeling. The general workflow is outlined below.

Quantitative Data

The following tables summarize the expected quantitative data for the conformational analysis of Gly-NH-CH2-Boc based on literature values for analogous dipeptides.

Table 1: Predicted Dihedral Angles for Major Conformers

Conformer	φ (°)	ψ (°)	ω (°)	Key Feature
Folded (β-turn like)	-80 ± 20	70 ± 20	180	Intramolecular H-bond
Extended	-160 ± 20	160 ± 20	180	No intramolecular H-bond

Table 2: Expected NMR Parameters for Conformational Analysis

Parameter	Folded Conformer	Extended Conformer	Information Gained
³J(HNHα) (Hz)	< 6	> 8	Correlates with φ dihedral angle (Karplus equation)
NOE (NH(i) - NH(i+1))	Strong	Weak	Proximity of amide protons
NOE (Hα(i) - NH(i+1))	Strong	Weak	Backbone turn
Δδ(NH)/ΔT (ppb/K)	< 2	> 4	Temperature coefficient of amide proton chemical shift; indicates solvent exposure
Δδ(NH) (CDCl₃ vs. DMSO)	Small	Large	Solvent accessibility of amide proton

Experimental Protocols

Synthesis of Gly-NH-CH2-Boc

A standard peptide coupling procedure would be employed. For example, Boc-glycine is activated with a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and N-hydroxysuccinimide (NHS) in an aprotic solvent like dichloromethane (DCM). This activated ester is then reacted with N-Boc-1,2-diaminoethane to form the desired product. Purification is typically achieved by column chromatography.

NMR Spectroscopy

All NMR experiments would be conducted on a high-field spectrometer (e.g., 500 MHz or higher).

• Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., CDCl₃ for non-polar conditions and DMSO-d₆ for polar conditions) to a concentration of approximately 5-10 mM.

• 1D ¹H NMR: To identify all proton resonances and measure coupling constants.

• 2D COSY (Correlation Spectroscopy): To establish scalar coupling networks and confirm proton assignments.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons that are close in space (< 5 Å), which is crucial for determining the overall fold. Mixing times are typically in the range of 200-800 ms.

• Solvent Titration: A series of ¹H NMR spectra are recorded as the solvent is gradually changed from a non-polar (e.g., CDCl₃) to a polar, hydrogen-bond accepting solvent (e.g., DMSO-d₆). The chemical shift of the amide protons is monitored to assess their solvent accessibility.

• Variable Temperature NMR: ¹H NMR spectra are acquired over a range of temperatures (e.g., 280 K to 320 K) to determine the temperature coefficient of the amide proton chemical shifts (Δδ/ΔT).

Computational Protocols

Conformational Search and DFT Calculations

An initial conformational search is performed using a molecular mechanics force field (e.g., MMFF94s) to identify low-energy conformers. The geometries of these conformers are then optimized using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G*) in both vacuum and with a solvent model (e.g., Polarizable Continuum Model - PCM) to calculate their relative energies.

Molecular Dynamics (MD) Simulations

MD simulations are performed to explore the conformational space and dynamics of the molecule in an explicit solvent environment.

• System Setup: The molecule is placed in a periodic box of solvent molecules (e.g., water or chloroform).

• Force Field: A suitable force field for peptides (e.g., AMBER or CHARMM) is used.

• Simulation: The system is first minimized, then gradually heated to the desired temperature (e.g., 300 K) and equilibrated. A production run of several hundred nanoseconds is then performed to sample the conformational landscape.

• Analysis: The trajectory is analyzed to determine the populations of different conformers, dihedral angle distributions, and the stability of intramolecular hydrogen bonds.

Conclusion

The conformational analysis of Gly-NH-CH2-Boc reveals a dynamic equilibrium between folded and extended conformers, significantly influenced by the solvent environment. In non-polar media, an intramolecular hydrogen bond is expected to stabilize a folded, β-turn-like structure. This comprehensive approach, combining detailed NMR spectroscopy and robust computational modeling, provides a foundational understanding of the structural properties of this dipeptide derivative, which is invaluable for its application in drug discovery and development. The methodologies and expected data presented in this guide serve as a blueprint for the conformational analysis of similar small peptide fragments.

Protocols & Analytical Methods

Application Notes and Protocols: The Use of Boc-Glycine in Solid-Phase Peptide Synthesis for C-Terminal Glycine Amide Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase peptide synthesis (SPPS) is a cornerstone of peptide and protein chemistry, facilitating the development of novel therapeutics, research tools, and biomaterials. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy is a robust and well-established method for SPPS. This document provides detailed application notes and protocols for the synthesis of peptides with a C-terminal glycine amide using Boc-Gly-OH and an aminomethyl-functionalized solid support. The nomenclature "Gly-NH-CH2-Boc" is interpreted here as a Boc-protected glycine attached to an aminomethyl resin, a common starting point for the synthesis of C-terminal glycine amide peptides.

Peptides with C-terminal amides are of significant interest in drug development as they often exhibit enhanced biological activity and stability compared to their C-terminal acid counterparts. This protocol will guide researchers through the process of initiating the synthesis with the coupling of Boc-Gly-OH to an aminomethyl resin, followed by peptide chain elongation, and concluding with the cleavage and deprotection of the final peptide amide.

Data Presentation

The following tables summarize typical quantitative data associated with the Boc-SPPS of a model peptide with a C-terminal glycine amide. These values are illustrative and can vary depending on the specific peptide sequence, length, and the scale of the synthesis.

Table 1: Resin and First Amino Acid Loading

Parameter	Value	Notes
Resin Type	Aminomethyl Polystyrene	Cross-linked with 1% divinylbenzene.
Resin Substitution Level	0.5 - 1.0 mmol/g	A lower substitution is often preferred for longer or more complex peptides to minimize aggregation[1].
Boc-Gly-OH Equivalents	2 - 4	Relative to the resin's substitution level.
Coupling Reagent Equivalents	2 - 4	e.g., HBTU, DIC.
First Amino Acid Loading Efficiency	> 95%	Can be determined by quantitative ninhydrin (Kaiser) test or picric acid titration.

Table 2: SPPS Cycle Parameters

Parameter	Value	Notes
Boc Deprotection Reagent	50% TFA in DCM	A 5-minute pre-wash followed by a 15-25 minute reaction is common[1].
Neutralization Reagent	5-10% DIEA in DCM or DMF	Performed to deprotonate the N-terminal amine salt before coupling.
Coupling Efficiency (per cycle)	> 99%	Monitored by a qualitative ninhydrin test. Incomplete couplings may require a second coupling step.
Overall Crude Peptide Yield	60 - 80%	Highly dependent on the peptide length and sequence.
Crude Peptide Purity (by HPLC)	50 - 70%	Purification is typically required to achieve higher purity.

Table 3: Final Cleavage and Deprotection

Parameter	Reagent/Condition	Notes
Cleavage Reagent	Anhydrous Hydrogen Fluoride (HF)	The most common method for Boc-SPPS. Requires specialized apparatus.
Scavengers	p-cresol, p-thiocresol, anisole	Added to the cleavage cocktail to trap reactive carbocations generated during deprotection.
Reaction Time	1 - 2 hours	At 0°C.
Alternative Cleavage Reagent	TFMSA/TFA	A strong acid alternative to HF.
Expected Final Yield (after purification)	10 - 30%	Varies significantly based on peptide properties and purification efficiency.

Experimental Protocols

Protocol 1: Loading of Boc-Gly-OH onto Aminomethyl Resin

This protocol describes the initial step of coupling the first amino acid, Boc-Gly-OH, to the aminomethyl-functionalized polystyrene resin.

• Resin Swelling: Swell the aminomethyl resin (1 g, 0.8 mmol/g) in dichloromethane (DCM, 15 mL) for 1 hour in a reaction vessel.

• Resin Washing: Drain the DCM and wash the resin with DCM (3 x 15 mL).

• Neutralization: Treat the resin with a solution of 10% diisopropylethylamine (DIEA) in DCM (15 mL) for 5 minutes. Repeat this step.

• Resin Washing: Wash the resin with DCM (5 x 15 mL).

• Amino Acid Activation: In a separate vessel, dissolve Boc-Gly-OH (3 equivalents relative to resin loading) and HOBt (3 equivalents) in a minimal amount of dimethylformamide (DMF). Add dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) (3 equivalents) and allow to activate for 10-15 minutes at 0°C.

• Coupling: Filter the activated amino acid solution to remove the dicyclohexylurea (DCU) byproduct (if using DCC) and add it to the neutralized resin. Agitate the mixture for 2-4 hours at room temperature.

• Monitoring: Take a small sample of the resin and perform a qualitative ninhydrin (Kaiser) test. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), a second coupling may be necessary.

• Capping (Optional): If the coupling is incomplete after a second attempt, cap the unreacted amino groups by treating the resin with a solution of acetic anhydride/pyridine/DCM (1:2:7) for 30 minutes. This prevents the formation of deletion peptide sequences.

• Washing: Wash the resin thoroughly with DCM (3 x 15 mL) and DMF (3 x 15 mL) and dry under vacuum.

Protocol 2: Solid-Phase Peptide Synthesis Cycle (Boc-SPPS)

This protocol outlines the iterative steps for elongating the peptide chain.

• Boc Deprotection:

  • Swell the peptide-resin in DCM.

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM (10 mL/g of resin).

  • Agitate for 5 minutes (pre-wash), drain, and add a fresh 50% TFA/DCM solution.

  • Agitate for an additional 20 minutes[1].

  • Wash the resin with DCM (3 x 15 mL) and isopropanol (IPA) (2 x 15 mL) to remove residual TFA.

• Neutralization:

  • Wash the resin with DCM (2 x 15 mL).

  • Add a solution of 10% DIEA in DCM (15 mL) and agitate for 5 minutes. Repeat this step.

  • Wash the resin with DCM (5 x 15 mL).

• Coupling:

  • Activate the next Boc-protected amino acid (3 equivalents) as described in Protocol 1, step 5.

  • Add the activated amino acid solution to the neutralized peptide-resin and agitate for 1-2 hours.

  • Monitor the coupling reaction with the ninhydrin test. Repeat the coupling if necessary.

• Washing:

  • Wash the resin with DMF (3 x 15 mL) and DCM (3 x 15 mL). The resin is now ready for the next deprotection cycle.

Repeat these steps until the desired peptide sequence is assembled.

Protocol 3: Cleavage and Deprotection

This protocol describes the final step of cleaving the peptide from the resin and removing the side-chain protecting groups. Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, well-ventilated apparatus by trained personnel.

• Resin Preparation: After the final coupling and washing steps, dry the peptide-resin thoroughly under high vacuum.

• HF Cleavage Apparatus Setup: Transfer the dried peptide-resin to the reaction vessel of the HF cleavage apparatus.

• Scavenger Addition: Add a scavenger cocktail (e.g., 1 mL of p-cresol per gram of resin) to the reaction vessel.

• HF Distillation: Cool the reaction vessel with dry ice/acetone and distill the required amount of anhydrous HF (approximately 10 mL per gram of resin) into the vessel.

• Cleavage Reaction: Stir the mixture at 0°C for 1-2 hours.

• HF Removal: After the reaction is complete, remove the HF by vacuum distillation.

• Peptide Precipitation and Washing:

  • Carefully remove the reaction vessel.

  • Wash the resin-peptide mixture with cold diethyl ether to precipitate the crude peptide.

  • Filter the peptide and wash it several times with cold ether.

• Extraction and Lyophilization:

  • Extract the crude peptide from the resin with an appropriate solvent (e.g., 10% acetic acid).

  • Lyophilize the aqueous extract to obtain the crude peptide powder.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: Workflow for Boc-SPPS of a C-terminal glycine amide peptide.

Caption: Key steps in the Boc deprotection and neutralization cycle.

References

• 1. chempep.com [chempep.com]

Application Notes and Protocols for "Gly-NH-CH2-Boc" Conjugation to Monoclonal Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic payload. The linker connecting the antibody and the payload is a critical component that influences the stability, pharmacokinetics, and efficacy of the ADC. This document provides detailed application notes and protocols for the conjugation of a payload functionalized with a "Gly-NH-CH2-Boc" linker to a monoclonal antibody.

The "Gly-NH-CH2-Boc" linker is a derivative of glycine where the amine group is protected by a tert-butyloxycarbonyl (Boc) group. This protecting group must be removed to reveal the primary amine, which can then be conjugated to the monoclonal antibody. This protocol focuses on a common and robust method: the coupling of the deprotected primary amine of the glycine linker to the carboxyl groups of aspartic and glutamic acid residues on the mAb using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry.

Principle of the Method

The conjugation process involves a two-stage approach. First, the Boc protecting group on the "Gly-NH-CH2-Payload" is removed under mild acidic conditions that are compatible with the stability of the monoclonal antibody. Second, the carboxyl groups on the monoclonal antibody are activated with EDC and NHS to form a stable NHS ester. This activated antibody is then reacted with the primary amine of the deprotected "Gly-NH-CH2-Payload" to form a stable amide bond, resulting in the desired antibody-drug conjugate. Subsequent purification steps are essential to remove unreacted payload-linker, unconjugated antibody, and reaction byproducts.

Data Presentation

Successful conjugation is assessed by determining the drug-to-antibody ratio (DAR), which is the average number of drug molecules conjugated to each antibody. The following table summarizes typical quantitative data obtained during the characterization of an ADC prepared using this protocol.

Parameter	Method	Typical Result	Reference
Average Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC-HPLC), UV/Vis Spectroscopy, Mass Spectrometry (MS)	2.0 - 4.0	[1]
Conjugation Efficiency	RP-HPLC, SEC-HPLC	60 - 80%	[2]
Monomer Purity	Size Exclusion Chromatography (SEC-HPLC)	> 95%	[3][4]
Free Drug Level	Reversed-Phase HPLC (RP-HPLC)	< 1%	[3]
In Vitro Stability (Human Plasma, 7 days)	ELISA, HIC-HPLC	> 90% of conjugated payload remains	[5]

Experimental Protocols

Materials and Reagents

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., Phosphate Buffered Saline, PBS), pH 7.2-7.4

• "Gly-NH-CH2-Boc" functionalized payload

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: PBS, pH 7.2-7.5

• Quenching Solution: 1 M Glycine or Tris buffer, pH 7.5

• Purification Columns: Size Exclusion Chromatography (SEC) and Hydrophobic Interaction Chromatography (HIC)

• Diafiltration/ultrafiltration system

Protocol 1: Boc Deprotection of "Gly-NH-CH2-Payload"

This protocol describes a mild deprotection method suitable for acid-sensitive compounds.[6][7]

• Dissolution : Dissolve the "Gly-NH-CH2-Boc" payload in a minimal amount of a compatible organic solvent (e.g., Methanol).

• Acidic Treatment : Cool the solution to 0°C and add a pre-chilled solution of 20% Trifluoroacetic acid (TFA) in Dichloromethane (DCM). The final concentration of TFA should be optimized for the specific payload's stability.

• Reaction : Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching and Neutralization : Once the deprotection is complete, carefully quench the reaction by adding a mild base (e.g., pyridine or diisopropylethylamine) until the pH is neutral.

• Solvent Removal : Remove the solvent under reduced pressure.

• Purification : Purify the deprotected "Gly-NH-CH2-Payload" using an appropriate method, such as flash chromatography or preparative HPLC, to remove excess reagents and byproducts.

• Characterization : Confirm the identity and purity of the deprotected product by LC-MS and NMR.

Protocol 2: EDC/NHS Conjugation to Monoclonal Antibody

This protocol outlines the activation of the mAb's carboxyl groups and subsequent conjugation with the deprotected payload-linker.[8][9]

• Antibody Preparation : Prepare the monoclonal antibody at a concentration of 5-10 mg/mL in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Ensure the buffer does not contain primary amines (e.g., Tris).

• Activation of mAb :

  • Add a 50-fold molar excess of NHS (or Sulfo-NHS) to the antibody solution.

  • Add a 50-fold molar excess of EDC to the antibody solution.

  • Incubate for 15-30 minutes at room temperature with gentle mixing.

• Preparation of Deprotected Payload-Linker : Dissolve the purified deprotected "Gly-NH-CH2-Payload" in a minimal amount of a compatible solvent (e.g., DMSO or DMF) and then dilute with Coupling Buffer (PBS, pH 7.2-7.5).

• Conjugation Reaction :

  • Immediately after activation, desalt the activated antibody using a desalting column (e.g., Zeba™ Spin Desalting Column) equilibrated with Coupling Buffer to remove excess EDC and NHS.

  • Add a 5- to 20-fold molar excess of the deprotected payload-linker solution to the activated antibody.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching : Add the Quenching Solution (e.g., 1 M Glycine) to a final concentration of 100 mM to quench any unreacted NHS esters. Incubate for 30 minutes at room temperature.

Protocol 3: Purification of the Antibody-Drug Conjugate

Purification is critical to remove unconjugated payload, free drug, and aggregates.[4][10][11][12]

• Diafiltration/Ultrafiltration : Perform diafiltration against a suitable formulation buffer (e.g., PBS) to remove excess quenching reagent and unconjugated payload-linker.

• Size Exclusion Chromatography (SEC) : Use SEC to separate the ADC monomer from aggregates and smaller reaction components.

• Hydrophobic Interaction Chromatography (HIC) : HIC is used to separate ADCs with different drug-to-antibody ratios and to remove unconjugated antibody. The hydrophobicity of the ADC increases with the number of conjugated drug molecules.

Protocol 4: Characterization of the Antibody-Drug Conjugate

Thorough characterization is essential to ensure the quality and consistency of the ADC.[1][13][14][15][16]

• Drug-to-Antibody Ratio (DAR) Determination :

  • HIC-HPLC : Analyze the purified ADC by HIC-HPLC. The different DAR species will separate based on hydrophobicity. The average DAR can be calculated from the peak areas.

  • UV/Vis Spectroscopy : Determine the concentrations of the antibody (at 280 nm) and the payload (at its specific absorbance maximum) to calculate the DAR.

  • Mass Spectrometry (MS) : Use native or denaturing LC-MS to determine the mass of the intact ADC and its subunits (light and heavy chains) to calculate the DAR.

• Purity and Aggregation Analysis : Analyze the final ADC product by SEC-HPLC to determine the percentage of monomer, aggregates, and fragments.

• Free Drug Analysis : Use a sensitive RP-HPLC method to quantify the amount of residual free drug in the final product.

• Confirmation of Conjugation Site : Perform peptide mapping by digesting the ADC with trypsin and analyzing the resulting peptides by LC-MS/MS to identify the specific aspartic and glutamic acid residues that have been conjugated.

Visualizations

Caption: Overall experimental workflow for the conjugation of "Gly-NH-CH2-Boc" to a monoclonal antibody.

Caption: Chemical principle of EDC/NHS mediated conjugation of the deprotected glycine linker to the antibody.

References

• 1. Real-Time Analysis on Drug-Antibody Ratio of Antibody-Drug Conjugates for Synthesis, Process Optimization, and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. researchgate.net [researchgate.net]
• 11. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 12. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. e-b-f.eu [e-b-f.eu]
• 14. criver.com [criver.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for "Gly-NH-CH2-Boc" in Bioconjugation for Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction:

"Gly-NH-CH2-Boc," also known by its chemical names tert-butyl glycylglycinate or Gly-Gly-O-tBu, is a dipeptide derivative utilized as a linker intermediate in the field of bioconjugation, particularly for the development of Antibody-Drug Conjugates (ADCs). ADCs are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cytotoxic effects of a small-molecule drug. The linker component is critical, as it must remain stable in systemic circulation and then efficiently release the cytotoxic payload upon internalization into the target cancer cell.

The Gly-NH-CH2-Boc moiety serves as a simple, flexible, and cleavable linker. The di-glycine structure provides a spacer that can reduce steric hindrance between the antibody and the payload. The amide bonds of the glycine units are susceptible to cleavage by lysosomal proteases, which are abundant within cancer cells, ensuring targeted drug release. The tert-butoxycarbonyl (Boc) group is a common protecting group for the terminal amine, which can be deprotected under mild acidic conditions to allow for further conjugation reactions.

These application notes provide a comprehensive overview of the properties of Gly-NH-CH2-Boc, a detailed protocol for its synthesis, and a generalized protocol for its application in the construction and characterization of an Antibody-Drug Conjugate.

Section 1: Properties and Specifications of Gly-NH-CH2-Boc

Gly-NH-CH2-Boc is a foundational building block for constructing more complex linker systems for ADCs. Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	tert-butyl 2-((2-aminoacetyl)amino)acetate	[1]
Synonyms	Gly-NH-CH2-Boc, tert-butyl glycylglycinate, Gly-Gly-O-tBu	[1]
CAS Number	14664-05-2	[1]
Molecular Formula	C8H16N2O3	[1]
Molecular Weight	188.22 g/mol	[1]
Appearance	Colorless to light yellow oil	[1]
Melting Point	114-116 °C	[1]
Boiling Point	315.5 ± 22.0 °C at 760 mmHg	[1]
Density	1.083 ± 0.06 g/cm³	[1]
Solubility	Soluble in organic solvents such as DMSO, DMF, and alcohols.
Cleavage Mechanism	Enzymatic (e.g., by lysosomal proteases like Cathepsin B)

Section 2: Experimental Protocols

Synthesis of tert-butyl glycinate

A common precursor for Gly-NH-CH2-Boc is tert-butyl glycinate. A general method for its synthesis involves the reaction of glycine with a tert-butyl source under acidic catalysis.

Materials:

• Glycine

• Ethyl tert-butyl ester

• Acid catalyst (e.g., sulfuric acid)

• Organic solvent (e.g., dichloromethane)

• Aqueous sodium hydroxide solution

• Sodium chloride

Procedure:

• Suspend glycine in an organic solvent such as dichloromethane.

• Add ethyl tert-butyl ester to the suspension.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a cold aqueous sodium hydroxide solution to a pH of 7.5-8.5.

• Separate the organic layer.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude tert-butyl glycinate.

• The crude product can be purified by distillation or crystallization.

Synthesis of Gly-NH-CH2-Boc (tert-butyl glycylglycinate)

This protocol describes the coupling of Boc-glycine to tert-butyl glycinate.

Materials:

• Boc-glycine

• tert-butyl glycinate

• Coupling agent (e.g., DCC, EDC/NHS)

• Base (e.g., triethylamine, DIPEA)

• Anhydrous organic solvent (e.g., dichloromethane, DMF)

Procedure:

• Dissolve Boc-glycine in an anhydrous organic solvent.

• Add the coupling agent (e.g., 1.1 equivalents of DCC or EDC/NHS) and stir at 0 °C for 30 minutes.

• In a separate flask, dissolve tert-butyl glycinate in the same anhydrous solvent and add the base (e.g., 1.2 equivalents of triethylamine).

• Slowly add the activated Boc-glycine solution to the tert-butyl glycinate solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter to remove any precipitated urea byproduct (if DCC was used).

• Wash the filtrate with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield pure Gly-NH-CH2-Boc.

Caption: Synthesis of the Gly-NH-CH2-Boc linker.

General Protocol for Antibody-Drug Conjugate (ADC) Formation

This generalized protocol outlines the steps to conjugate a drug to an antibody using a linker derived from Gly-NH-CH2-Boc. This protocol assumes the Gly-NH-CH2-Boc has been further modified to incorporate a reactive group for antibody conjugation (e.g., a maleimide group for reaction with cysteines) and another reactive group for drug attachment.

2.3.1 Antibody Preparation (Reduction of Interchain Disulfides)

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS)

• Reducing agent (e.g., TCEP, DTT)

• Desalting column

Procedure:

• Incubate the mAb solution with a controlled molar excess of the reducing agent (e.g., 2-5 equivalents of TCEP) at 37 °C for 1-2 hours to partially reduce the interchain disulfide bonds.

• Remove the excess reducing agent using a desalting column, exchanging the buffer to a conjugation-compatible buffer (e.g., PBS with EDTA).

• Determine the concentration of the reduced antibody using UV-Vis spectrophotometry at 280 nm.

2.3.2 Drug-Linker Conjugation

Materials:

• Reduced monoclonal antibody

• Maleimide-activated drug-linker construct (derived from Gly-NH-CH2-Boc) dissolved in a co-solvent like DMSO.

• Quenching agent (e.g., N-acetylcysteine)

Procedure:

• Add a calculated molar excess of the maleimide-activated drug-linker to the reduced antibody solution. The final concentration of the co-solvent should typically be below 10% (v/v).

• Incubate the reaction mixture at room temperature for 1-4 hours with gentle mixing.

• Quench the reaction by adding an excess of the quenching agent to react with any unreacted maleimide groups.

• Incubate for an additional 20-30 minutes.

2.3.3 ADC Purification

Materials:

• Crude ADC reaction mixture

• Purification system (e.g., size-exclusion chromatography (SEC) or tangential flow filtration (TFF))

• Final formulation buffer (e.g., histidine-sucrose buffer)

Procedure:

• Purify the ADC from unconjugated drug-linker and other small molecules using SEC or TFF.

• Exchange the buffer to the final formulation buffer.

• Concentrate the purified ADC to the desired concentration.

Caption: General workflow for ADC synthesis.

Section 3: Characterization of the ADC

After synthesis and purification, the ADC must be thoroughly characterized to ensure quality and consistency.

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC. It can be determined by several methods, including Hydrophobic Interaction Chromatography (HIC) and Mass Spectrometry (MS).

Representative HIC Data for a Hypothetical ADC:

ADC Species	Retention Time (min)	Peak Area (%)
DAR 0	8.5	5
DAR 2	12.1	25
DAR 4	15.3	60
DAR 6	18.0	10
Average DAR	-	3.9

In Vitro Cell Viability Assay

The potency of the ADC is assessed using an in vitro cytotoxicity assay on antigen-positive and antigen-negative cell lines.

Representative IC50 Data for a Hypothetical ADC:

Compound	Antigen-Positive Cell Line (IC50, nM)	Antigen-Negative Cell Line (IC50, nM)
ADC	1.5	> 1000
Free Drug	0.1	0.2
Unconjugated Antibody	No effect	No effect

In Vitro Plasma Stability and Drug Release

The stability of the ADC in plasma and the rate of drug release are important pharmacokinetic parameters.

Representative Plasma Stability Data:

Time (days)	% Intact ADC (in human plasma)	% Released Drug (in human plasma)
0	100	< 0.1
1	98.5	0.5
3	95.2	1.8
7	90.1	4.5

Section 4: Mechanism of Action

The intended mechanism of action for an ADC utilizing a Gly-NH-CH2-Boc derived linker is depicted below.

Caption: Cellular mechanism of action for an ADC.

Disclaimer: The experimental protocols and data presented herein are generalized and for illustrative purposes. Researchers should optimize these protocols for their specific antibody, drug, and linker system. All work should be conducted in accordance with laboratory safety guidelines.

References

• 1. books.rsc.org [books.rsc.org]

Application Notes and Protocols for "Gly-NH-CH2-Boc" as a Versatile Building Block for Cleavable Linkers in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potency of a cytotoxic payload. The linker, which connects the antibody and the payload, is a critical component that dictates the stability, efficacy, and safety of the ADC. Cleavable linkers are designed to be stable in systemic circulation and to release the payload upon internalization into target cancer cells, often through enzymatic cleavage in the lysosome.

This document provides detailed application notes and protocols for the use of Gly-NH-CH2-Boc , a Boc-protected glycine derivative, as a fundamental building block in the construction of cleavable peptide linkers for ADCs. While not typically used as a standalone cleavable linker, its incorporation into di-, tri-, or tetrapeptide sequences allows for the synthesis of customized linkers with specific cleavage and stability profiles.

"Gly-NH-CH2-Boc" as a Linker Component

"Gly-NH-CH2-Boc" serves as a versatile precursor for introducing a glycine residue into a peptide linker.[] The Boc (tert-butoxycarbonyl) protecting group allows for controlled, stepwise synthesis of the desired peptide sequence.[] Glycine, being the simplest amino acid, can provide flexibility to the linker and may influence its susceptibility to enzymatic cleavage.

Principle of Cleavage

Peptide linkers in ADCs are most commonly cleaved by lysosomal proteases, such as cathepsins, which are abundant in the acidic environment of the lysosome.[2][] Upon internalization of the ADC into a target cell, it is trafficked to the lysosome where these proteases recognize and cleave specific peptide sequences, leading to the release of the cytotoxic payload.[2][4]

While direct quantitative data for the cleavage of a simple Gly-NH bond within an ADC is not extensively published, it is well-established that tetrapeptide linkers like Gly-Gly-Phe-Gly (GGFG) are efficiently cleaved by cathepsins.[2][] The cleavage of GGFG linkers occurs between the phenylalanine and glycine residues, and also at the terminal glycine-payload amide bond.[2] This suggests that a linker containing a Gly-NH-CH2- motif would likely be susceptible to cleavage by lysosomal proteases.

Data Presentation

Parameter	Linker System	Value	Reference
Plasma Stability
% Drug Release (21 days)	GGFG-based ADC in human plasma	1-2%	[2]
% Drug Release (21 days)	GGFG-based ADC in rat plasma	1-2%	[2]
% Drug Release (21 days)	GGFG-based ADC in mouse plasma	1-2%	[2]
In Vitro Cytotoxicity
IC50 (BT-474 cells)	Trastuzumab-GGFG-DXd	~1.5 ng/mL	[2]
IC50 (KPL-4 cells)	Trastuzumab-GGFG-DXd	~2.0 ng/mL	[2]
In Vivo Efficacy
Tumor Growth Inhibition	Trastuzumab-GGFG-DXd in NCI-N87 xenograft	Significant inhibition at 5.4 mg/kg	[2]

Experimental Protocols

The following protocols provide a general framework for the synthesis and evaluation of an ADC using a custom peptide linker incorporating the "Gly-NH-CH2-Boc" building block.

Protocol 1: Synthesis of a Di-Glycine Linker-Payload Conjugate

This protocol describes the synthesis of a simple di-glycine linker attached to a payload as a proof-of-concept.

Materials:

• Gly-NH-CH2-Boc

• Fmoc-Gly-OH

• Payload with a primary or secondary amine (e.g., MMAE)

• Coupling reagents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Solvents (e.g., DMF, DCM)

• Piperidine solution (20% in DMF) for Fmoc deprotection

• TFA solution (e.g., 50% in DCM) for Boc deprotection

• Purification system (e.g., preparative HPLC)

Procedure:

• Boc Deprotection of Gly-NH-CH2-Boc:

  • Dissolve Gly-NH-CH2-Boc in DCM.

  • Add an equal volume of TFA solution.

  • Stir at room temperature for 1-2 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, remove the solvent and TFA under reduced pressure.

• Coupling of Fmoc-Gly-OH:

  • Dissolve the deprotected glycine amine salt, Fmoc-Gly-OH, HATU, and HOBt in DMF.

  • Add DIPEA to adjust the pH to ~8.

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction by LC-MS.

  • Upon completion, dilute with water and extract the product with an organic solvent.

  • Purify the Fmoc-Gly-Gly-NH-CH2- intermediate by chromatography.

• Fmoc Deprotection:

  • Dissolve the purified intermediate in 20% piperidine in DMF.

  • Stir at room temperature for 30 minutes.

  • Remove the solvent under reduced pressure to obtain the free amine of the di-glycine linker.

• Payload Conjugation:

  • Activate the carboxyl group of a suitable payload derivative using coupling reagents.

  • React the activated payload with the di-glycine amine.

  • Purify the final linker-payload conjugate by preparative HPLC.

Protocol 2: Antibody Conjugation

This protocol outlines the conjugation of the linker-payload to a monoclonal antibody via cysteine residues.

Materials:

• Monoclonal antibody (e.g., Trastuzumab)

• Reducing agent (e.g., TCEP or DTT)

• Linker-payload with a maleimide group (requires modification of the linker from Protocol 1 to include a maleimide moiety)

• Conjugation buffer (e.g., PBS with EDTA)

• Quenching reagent (e.g., N-acetylcysteine)

• Purification system (e.g., size-exclusion chromatography - SEC)

Procedure:

• Antibody Reduction:

  • Dissolve the antibody in conjugation buffer.

  • Add a controlled molar excess of the reducing agent (e.g., 2-3 equivalents of TCEP per antibody).

  • Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds.

• Conjugation:

  • Dissolve the maleimide-functionalized linker-payload in a co-solvent (e.g., DMSO).

  • Add the linker-payload solution to the reduced antibody solution (typically a 5-10 fold molar excess).

  • Incubate at room temperature for 1-2 hours.

• Quenching:

  • Add an excess of the quenching reagent to cap any unreacted thiol groups on the antibody.

  • Incubate for 15-30 minutes.

• Purification:

  • Purify the ADC from unconjugated linker-payload and other reagents using SEC.

  • Collect the fractions containing the purified ADC.

Protocol 3: Characterization of the ADC

1. Drug-to-Antibody Ratio (DAR) Determination:

• Method: Hydrophobic Interaction Chromatography (HIC) or Reverse-Phase HPLC (RP-HPLC).
• Procedure: Analyze the purified ADC by HIC or RP-HPLC. The different drug-loaded species will separate based on hydrophobicity, allowing for the calculation of the average DAR.

2. Aggregation Analysis:

• Method: Size-Exclusion Chromatography (SEC).
• Procedure: Analyze the purified ADC by SEC to determine the percentage of high molecular weight aggregates.

3. In Vitro Cytotoxicity Assay:

• Method: MTT or other cell viability assays.
• Procedure:
• Plate target cancer cells (e.g., HER2-positive for Trastuzumab-based ADCs) in a 96-well plate.
• Treat the cells with serial dilutions of the ADC, the unconjugated antibody, and the free payload.
• Incubate for 72-96 hours.
• Assess cell viability using the chosen assay.
• Calculate the IC50 value for the ADC.

Visualizations

Caption: Structure of an ADC with a di-glycine linker.

Caption: Proposed cleavage of a di-glycine linker by Cathepsin B.

Caption: Experimental workflow for ADC synthesis and evaluation.

References

• 2. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2018218004A1 - Linkers for antibody drug conjugates - Google Patents [patents.google.com]

Application of Gly-NH-CH2-Boc in the Synthesis of Peptide-Drug Conjugates: A Detailed Guide

Introduction

Peptide-drug conjugates (PDCs) are a promising class of targeted therapeutics designed to deliver potent cytotoxic agents specifically to cancer cells, thereby minimizing systemic toxicity. The efficacy and safety of a PDC are critically dependent on the linker that connects the targeting peptide to the cytotoxic payload. "Gly-NH-CH2-Boc," a Boc-protected glycine derivative, serves as a fundamental building block for constructing cleavable linkers in PDCs. Its simple structure provides flexibility to the conjugate, and upon internalization into the target cell, the linker can be cleaved by lysosomal enzymes to release the active drug. This application note provides a detailed protocol for the synthesis of a model peptide-drug conjugate using a glycine linker derived from a Boc-protected glycine precursor.

Application Note 1: Synthesis of a Glycine-Payload Conjugate

The first step in constructing a glycine-linked PDC is the conjugation of the Boc-protected glycine to the cytotoxic payload. This is typically achieved by activating the carboxylic acid of Boc-glycine and reacting it with an amine-functionalized payload. A common activation method is the formation of an N-hydroxysuccinimide (NHS) ester.

Experimental Protocol: Synthesis of Boc-Gly-OSu (N-hydroxysuccinimide ester)

This protocol describes the activation of N-Boc-glycine to form its NHS ester, a stable intermediate ready for conjugation.

• Reaction Setup: Dissolve N-Boc-glycine (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of NHS: Add N-hydroxysuccinimide (1.1 equivalents) to the solution.

• Coupling Agent: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.1 equivalents) to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours.

• Work-up: Filter the reaction mixture to remove the urea byproduct. The filtrate containing the Boc-Gly-OSu can be used directly or purified by crystallization or chromatography.

Experimental Protocol: Conjugation of Boc-Gly-OSu to an Amine-Containing Payload (e.g., Monomethyl Auristatin E - MMAE)

• Reaction Setup: Dissolve the amine-containing payload (e.g., MMAE, 1 equivalent) in a suitable solvent like dimethylformamide (DMF).

• Addition of Activated Linker: Add the prepared Boc-Gly-OSu (1.2 equivalents) to the payload solution.

• Base: Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2-3 equivalents) to facilitate the reaction.

• Reaction: Stir the reaction mixture at room temperature for 2-6 hours. Monitor the reaction progress by LC-MS.

• Purification: Upon completion, the Boc-Gly-Payload conjugate is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).[1][2]

Application Note 2: Assembly of the Full Peptide-Drug Conjugate

Following the synthesis of the Boc-Gly-Payload, the Boc protecting group is removed to expose the amine, which is then coupled to the targeting peptide.

Experimental Protocol: Boc Deprotection

• Reaction Setup: Dissolve the purified Boc-Gly-Payload in a solution of trifluoroacetic acid (TFA) in a suitable solvent like DCM (typically 20-50% TFA v/v).

• Reaction: Stir the mixture at room temperature for 30-60 minutes.

• Work-up: Evaporate the solvent and TFA under reduced pressure. The resulting amine salt (H2N-Gly-Payload) is typically used in the next step without further purification.

Experimental Protocol: Peptide Conjugation

• Reaction Setup: Dissolve the targeting peptide (with a C-terminal carboxylic acid, 1 equivalent) and the H2N-Gly-Payload (1.2 equivalents) in DMF.

• Coupling Agents: Add a peptide coupling reagent such as HATU (1.2 equivalents) and a base like DIPEA (3-4 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by LC-MS.

• Purification: The final peptide-drug conjugate is purified by RP-HPLC.[1][3][4]

Table 1: Representative Quantitative Data for Glycine-Linked PDC Synthesis

Step	Reactants	Key Reagents	Typical Yield (%)	Typical Purity (%) (by HPLC)
Boc-Gly-OSu Synthesis	N-Boc-glycine, NHS	DCC or EDCI	60-80	>95
Payload Conjugation	Boc-Gly-OSu, MMAE	DIPEA	70-90	>98
Boc Deprotection	Boc-Gly-MMAE	TFA	>95 (crude)	-
Peptide Coupling	Targeting Peptide, H2N-Gly-MMAE	HATU, DIPEA	50-70	>99

Note: The data presented in this table is illustrative and based on typical yields for similar bioconjugation reactions reported in the literature. Actual results may vary depending on the specific peptide, payload, and reaction conditions.

Characterization of the Final Peptide-Drug Conjugate

The final purified PDC should be thoroughly characterized to confirm its identity and purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight of the conjugate.[5][6]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.[1][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation of the linker-payload moiety.

Visualizing the Workflow and Mechanism

Diagram 1: Synthetic Workflow for a Glycine-Linked PDC

Caption: Synthetic workflow for a glycine-linked peptide-drug conjugate.

Diagram 2: Intracellular Cleavage of a Glycine-Linked PDC

Caption: Mechanism of intracellular drug release from a glycine-linked PDC.

References

• 1. bachem.com [bachem.com]
• 2. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 3. High-Resolution HPLC for Separating Peptide–Oligonucleotide Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. criver.com [criver.com]

Application Notes and Protocols for Site-Specific Antibody Modification Utilizing Glycine-Based Linkers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two cutting-edge methods of site-specific antibody modification for the development of next-generation antibody-drug conjugates (ADCs). Both methods leverage the versatility of glycine-based linkers to achieve a homogenous drug-to-antibody ratio (DAR), enhancing the therapeutic window of the resulting ADC. The protocols outlined below utilize derivatives of the fundamental building block, "Gly-NH-CH2-Boc," to create bifunctional linkers for precise conjugation.

Introduction to Site-Specific Antibody Modification

Traditional methods of conjugating drugs to antibodies often result in a heterogeneous mixture of ADCs with varying DARs and conjugation sites. This heterogeneity can lead to unpredictable pharmacokinetics, potential for aggregation, and a narrowed therapeutic index. Site-specific conjugation methods overcome these limitations by attaching the payload at a predefined location on the antibody, ensuring a uniform product. The two methods detailed here are:

• Glycoengineering and Oxime Ligation: This chemoenzymatic approach involves remodeling the antibody's native N-glycans to introduce a reactive aldehyde group, which then serves as a specific attachment point for an aminooxy-functionalized linker-payload.

• Sortase A-Mediated Ligation (SMAC-Technology™): This enzymatic method utilizes the transpeptidase Sortase A to ligate a payload modified with a short glycine peptide to a specific recognition motif engineered into the antibody's heavy or light chain.

"Gly-NH-CH2-Boc" serves as a foundational chemical scaffold. For the glycoengineering approach, it can be derivatized to incorporate an aminooxy group for reaction with the engineered glycan. For the Sortase A method, it can be extended into an oligo-glycine peptide attached to the payload.

Method 1: Site-Specific Antibody Modification via Glycoengineering and Oxime Ligation

This method achieves site-specific conjugation by targeting the conserved N-linked glycans on the antibody's Fc region. The glycans are enzymatically remodeled to introduce aldehyde groups, which then react with an aminooxy-functionalized linker-payload to form a stable oxime bond.

Data Presentation

Parameter	Result	Reference
Conjugation Method	Glycoengineering and Oxime Ligation	[1][2][3]
Antibody Target	Her2	[1][2]
Payload	Auristatin Derivative	[3]
Achieved DAR	~1.6	[1][2][3]
Product Homogeneity	High	[1][2]

Experimental Protocol

Materials:

• Monoclonal antibody (e.g., Trastuzumab) in a suitable buffer (e.g., PBS, pH 7.4)

• Galactosyltransferase (GalT)

• Sialyltransferase (SiaT)

• UDP-Galactose

• CMP-Sialic Acid

• Sodium periodate (NaIO4)

• Aminooxy-functionalized linker-payload (synthesized from a glycine-based precursor)

• Quenching solution (e.g., glycerol)

• Purification column (e.g., Protein A affinity chromatography)

• Analytical instruments (e.g., HIC-HPLC, LC-MS)

Procedure:

• Enzymatic Glycan Remodeling: a. Incubate the antibody (e.g., 5 mg/mL) with GalT and an excess of UDP-Galactose at 37°C for 12-24 hours to ensure maximal galactosylation of the N-glycans. b. Following galactosylation, add SiaT and an excess of CMP-Sialic Acid to the reaction mixture. Incubate at 37°C for another 12-24 hours to introduce terminal sialic acids. c. Purify the remodeled antibody using Protein A affinity chromatography to remove enzymes and excess reagents.

• Generation of Aldehyde Groups: a. Carefully add a controlled molar excess of sodium periodate to the sialylated antibody solution on ice and in the dark. A typical concentration is 1-2 mM NaIO4. b. Allow the oxidation reaction to proceed for 30-60 minutes. c. Quench the reaction by adding an excess of glycerol. d. Remove excess periodate and glycerol by buffer exchange or dialysis.

• Oxime Ligation: a. Add the aminooxy-functionalized linker-payload to the aldehyde-bearing antibody at a molar excess (e.g., 5-10 fold). b. Allow the conjugation reaction to proceed at room temperature for 4-16 hours. The reaction progress can be monitored by LC-MS. c. Purify the resulting ADC using Protein A affinity chromatography or size exclusion chromatography to remove unreacted linker-payload.

• Characterization: a. Determine the average DAR and assess the homogeneity of the ADC product using Hydrophobic Interaction Chromatography (HIC)-HPLC. b. Confirm the identity and purity of the ADC using LC-MS analysis.

Workflow Diagram

Caption: Workflow for site-specific antibody conjugation via glycoengineering.

Method 2: Site-Specific Antibody Modification via Sortase A-Mediated Ligation

This method relies on the bacterial transpeptidase Sortase A (SrtA) to create a new amide bond between a recognition motif on the antibody and an oligo-glycine-functionalized payload. The antibody must first be engineered to include the SrtA recognition sequence (e.g., LPETG) at a specific site, typically the C-terminus of the heavy or light chain.[4][5]

Data Presentation

Parameter	Result	Reference
Conjugation Method	Sortase A-Mediated Ligation (SMAC-Technology™)	[4][5][6]
Antibody Engineering	C-terminal LPETG tag on Heavy and/or Light Chain	[5]
Payload Requirement	N-terminal oligo-glycine (e.g., Gly5) modification	[5]
Achieved DAR	Controlled (e.g., 2 or 4)	[5]
Product Homogeneity	High (>95%)	[6]

Experimental Protocol

Materials:

• Engineered monoclonal antibody with a C-terminal LPETG tag

• Sortase A enzyme (e.g., from S. aureus)

• Oligo-glycine functionalized linker-payload (e.g., (Gly)5-linker-payload)

• Reaction buffer (e.g., Tris buffer with CaCl2, pH 7.5-8.5)

• Purification column (e.g., Protein A affinity chromatography)

• Analytical instruments (e.g., SDS-PAGE, LC-MS)

Procedure:

• Antibody Engineering and Expression: a. Genetically engineer the antibody of interest to incorporate an LPETG motif at the C-terminus of the heavy chain, light chain, or both. A short spacer (e.g., GGGGS) between the antibody sequence and the LPETG tag can improve conjugation efficiency.[5] b. Express and purify the engineered antibody using standard cell culture and chromatography techniques.

• Payload Preparation: a. Synthesize the linker-payload conjugate with an N-terminal oligo-glycine tag (typically 3-5 glycine residues). This can be achieved through standard peptide synthesis, where a glycine precursor like "Gly-NH-CH2-Boc" can be used as a starting point for chain elongation.

• Sortase A-Mediated Ligation: a. In a reaction vessel, combine the LPETG-tagged antibody, a molar excess of the (Gly)5-linker-payload (e.g., 20-fold excess), and Sortase A enzyme.[5] b. A typical reaction buffer is 25 mM Tris-HCl, 150 mM NaCl, 7.5 mM CaCl2, pH 8.2.[5] c. Incubate the reaction mixture at a controlled temperature (e.g., 25-42°C) for 1-4 hours.[5] The progress of the reaction can be monitored by SDS-PAGE or LC-MS, observing a shift in the molecular weight of the antibody chains.

• Purification: a. Purify the resulting ADC using Protein A affinity chromatography to remove the Sortase A enzyme, unreacted payload, and any unconjugated antibody.

• Characterization: a. Analyze the purified ADC by SDS-PAGE under reducing conditions to confirm the covalent attachment of the payload to the antibody chains. b. Use LC-MS to confirm the precise mass of the conjugated antibody and to verify the homogeneity and the final DAR of the ADC.

Workflow Diagram

Caption: Workflow for Sortase A-mediated site-specific antibody conjugation.

Conclusion

The use of glycine-based linkers, derived from precursors such as "Gly-NH-CH2-Boc," is integral to advanced site-specific antibody modification strategies. Both the glycoengineering and Sortase A-mediated ligation methods offer precise control over the conjugation site and stoichiometry, leading to the production of homogeneous ADCs with improved therapeutic properties. The detailed protocols provided herein serve as a comprehensive guide for researchers and drug developers aiming to leverage these powerful techniques for the creation of next-generation targeted therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Collection - Site-Specific Antibody–Drug Conjugation through Glycoengineering - Bioconjugate Chemistry - Figshare [figshare.com]
• 3. Glycoengineering of Antibodies for Modulating Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sortase A Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols: Utilizing Gly-NH2-CH2-N3 (Boc-Protected) in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of N-[(1,1-dimethylethoxy)carbonyl]glycyl-aminomethyl azide, hereafter referred to as Boc-Gly-Azide, a versatile building block for bioorthogonal click chemistry applications. This reagent is particularly useful for the site-specific modification of peptides, proteins, and other biomolecules.

Introduction to Boc-Gly-Azide in Click Chemistry

Boc-Gly-Azide is a derivative of the simplest amino acid, glycine, featuring a tert-butyloxycarbonyl (Boc) protecting group on the N-terminus and a terminal azide group. The azide moiety is a key functional group for "click chemistry," a set of biocompatible, rapid, and high-yielding chemical reactions.[1][] The two most prominent types of click chemistry reactions involving azides are the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][]

The presence of the Boc-glycine scaffold allows for its incorporation into peptide synthesis or for its use as a linker to conjugate various molecules.[4][5] The azide group provides a bioorthogonal handle, meaning it does not react with naturally occurring functional groups in biological systems, thus enabling highly specific labeling and conjugation.[6]

Key Applications:

• Peptide and Protein Labeling: Covalently attach a wide range of functionalities, such as fluorescent dyes, biotin, or polyethylene glycol (PEG), to proteins and peptides for imaging, purification, and improving pharmacokinetic properties.

• Drug Conjugation: Link cytotoxic drugs to targeting peptides or antibodies to create highly specific and potent biopharmaceuticals, such as antibody-drug conjugates (ADCs).[1]

• Surface Immobilization: Attach biomolecules to surfaces for the development of biosensors and microarrays.

• Probing Biomolecular Interactions: Attach photo-crosslinkers or affinity tags to identify and study the binding partners of a protein of interest.[7]

Data Presentation: Comparison of Click Chemistry Reactions

The choice between CuAAC and SPAAC depends on the specific application, particularly the tolerance of the biological system to copper.[8] Below is a summary of quantitative data for these two reactions.

Parameter	Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None (metal-free)[]
Reaction Rate	Very fast (rate constant: 10-100 M⁻¹s⁻¹)[1][9]	Fast (rate constant: 10⁻²-1 M⁻¹s⁻¹)[1]
Biocompatibility	Copper toxicity can be a concern for living cells, though ligands can mitigate this.[9][10]	Excellent, ideal for in vivo applications.[]
Reactants	Terminal Alkyne + Azide	Strained Cyclooctyne (e.g., DIBO, DBCO) + Azide[1][11]
Typical Yields	High to quantitative (>95%)[12][13]	High (>90%)

Experimental Protocols

Protocol 1: Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for labeling an alkyne-modified peptide with Boc-Gly-Azide.

Materials:

• Alkyne-modified peptide

• Boc-Gly-Azide

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Aminoguanidine hydrochloride (optional, to prevent side reactions)[14]

• Degassed buffer (e.g., phosphate-buffered saline, pH 7.4)

• DMSO

Procedure:

• Reagent Preparation:

  • Dissolve the alkyne-modified peptide in a degassed buffer to a final concentration of 1 mM.

  • Dissolve Boc-Gly-Azide in DMSO to a final concentration of 10 mM.

  • Prepare a 50 mM stock solution of CuSO₄ in deionized water.

  • Prepare a 100 mM stock solution of sodium ascorbate in deionized water. This solution should be made fresh for each experiment.[7]

  • Prepare a 50 mM stock solution of THPTA in deionized water.

• Reaction Setup:

  • In a microcentrifuge tube, combine the following in order:

    • 10 µL of 1 mM alkyne-modified peptide (final concentration: 100 µM)

    • 1.5 µL of 10 mM Boc-Gly-Azide (final concentration: 150 µM)

    • 2 µL of 50 mM THPTA (final concentration: 1 mM)

    • Deionized water or buffer to a final volume of 94 µL.

  • Vortex the mixture gently.

  • Add 1 µL of 50 mM CuSO₄ (final concentration: 500 µM).

  • Vortex the mixture again.

• Initiation and Incubation:

  • Initiate the reaction by adding 5 µL of freshly prepared 100 mM sodium ascorbate (final concentration: 5 mM).[7]

  • Vortex the tube gently and incubate at room temperature for 1-2 hours. The reaction can also be performed at 4°C overnight.

• Purification and Analysis:

  • Purify the labeled peptide using C18 Solid Phase Extraction (SPE) for small peptides or size-exclusion chromatography for larger proteins.[7]

  • Confirm the successful conjugation by mass spectrometry, observing a mass shift corresponding to the addition of the Boc-Gly-Azide moiety.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines the labeling of a strained-alkyne (e.g., DBCO)-modified protein with Boc-Gly-Azide.

Materials:

• DBCO-modified protein

• Boc-Gly-Azide

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

Procedure:

• Reagent Preparation:

  • Prepare a solution of the DBCO-modified protein in PBS at a concentration of 1 mg/mL (adjust as needed).

  • Dissolve Boc-Gly-Azide in DMSO to create a 10 mM stock solution.

• Reaction Setup:

  • In a microcentrifuge tube, add the DBCO-modified protein solution.

  • Add the Boc-Gly-Azide stock solution to the protein solution. A 10 to 20-fold molar excess of the azide is recommended to ensure complete labeling.

  • Gently mix the solution by pipetting up and down or by slow vortexing.

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-12 hours, or at 4°C for 12-24 hours. Reaction times may vary depending on the specific reactants and their concentrations.

• Purification and Analysis:

  • Remove the excess, unreacted Boc-Gly-Azide by dialysis or size-exclusion chromatography.

  • Analyze the labeled protein by SDS-PAGE, looking for a shift in molecular weight, and confirm the modification by mass spectrometry.

Visualizations

References

• 1. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 4. prepchem.com [prepchem.com]
• 5. 4530-20-5 | Boc-Gly-OH | Immunology & Inflammation Related | Ambeed.com [ambeed.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 14. jenabioscience.com [jenabioscience.com]

Application Notes and Protocols for the Use of Gly-NH-CH2-Boc in Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of cytotoxic payloads to cancer cells via monoclonal antibodies (mAbs) has revolutionized oncology. Antibody-Drug Conjugates (ADCs) combine the specificity of an antibody with the potency of a small molecule drug, offering a powerful therapeutic modality. The linker, which connects the antibody to the payload, is a critical component of an ADC, influencing its stability, pharmacokinetics, and efficacy.

This document provides detailed application notes and protocols for the use of Gly-NH-CH2-Boc , a Boc-protected glycine derivative, as a versatile building block for constructing cleavable linkers in ADCs. Glycine, being a small and hydrophilic amino acid, can be incorporated into linker designs to potentially enhance the solubility and pharmacokinetic properties of the resulting ADC. The Boc (tert-butoxycarbonyl) protecting group allows for a controlled and stepwise conjugation process.

Overview of the ADC Construction Workflow

The overall process of generating an ADC using the Gly-NH-CH2-Boc linker intermediate involves a multi-step approach that begins with the synthesis of a linker-payload conjugate and culminates in a purified and well-characterized ADC.

Figure 1: General workflow for ADC synthesis using a glycine-based linker.

Quantitative Data Summary

Table 1: Representative Plasma Stability of an ADC with a GGFG Linker

Parameter	Value	Reference
Payload Release in Human Plasma	1-2% over 21 days	[1][2]
Payload Release in Rat Plasma	1-2% over 21 days	[1][2]
Payload Release in Mouse Plasma	1-2% over 21 days	[1][2]

Table 2: Representative In Vitro Cytotoxicity of ADCs with Peptide Linkers

ADC Construct	Target Cell Line	IC50 Value	Reference
Trastuzumab-MMAE (β-galactosidase-cleavable linker)	HER2-positive	8.8 pM	[3]
Trastuzumab-MMAE (Val-Cit linker)	HER2-positive	14.3 pM	[3]
Kadcyla® (T-DM1)	HER2-positive	33 pM	[3]

Table 3: Representative In Vivo Efficacy of Trastuzumab Deruxtecan (GGFG Linker)

Xenograft Model	Dosing	Outcome	Reference
HER2-positive NCI-N87	Single IV dose	Significant tumor growth suppression	[4]
HER2-low ST565 and ST313	10 mg/kg, IV	Potent antitumor activity	[5]

Experimental Protocols

The following protocols are provided as a general guide and should be optimized for the specific antibody, payload, and desired final ADC characteristics.

Protocol 1: Synthesis of Maleimide-Functionalized Glycine-Payload Conjugate

This protocol describes a two-step process: first, the conjugation of a payload with a carboxyl group to the amino group of Gly-NH-CH2-Boc, followed by Boc deprotection and functionalization with a maleimide group for subsequent antibody conjugation.

Materials:

• Payload with a carboxylic acid group (e.g., a derivative of MMAE or DM1)

• Gly-NH-CH2-Boc

• N,N'-Dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

• N-Hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBt)

• Anhydrous N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Maleimidohexanoic acid N-hydroxysuccinimide ester (Mal-NHS)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reverse-phase HPLC for purification

Procedure:

• Payload Activation and Conjugation to Gly-NH-CH2-Boc: a. Dissolve the payload (1 equivalent) and NHS (1.1 equivalents) in anhydrous DMF. b. Add DCC (1.1 equivalents) to the solution and stir at room temperature for 2-4 hours to form the NHS ester of the payload. c. In a separate flask, dissolve Gly-NH-CH2-Boc (1.2 equivalents) in anhydrous DMF. d. Add the activated payload solution to the Gly-NH-CH2-Boc solution and stir at room temperature overnight. e. Monitor the reaction by LC-MS. f. Upon completion, purify the Boc-protected linker-payload conjugate by reverse-phase HPLC.

• Boc Deprotection: a. Dissolve the purified Boc-protected linker-payload conjugate in a solution of 20-50% TFA in DCM. b. Stir the reaction at room temperature for 1-2 hours. c. Monitor the deprotection by LC-MS. d. Upon completion, remove the TFA and DCM under reduced pressure.

• Maleimide Functionalization: a. Dissolve the deprotected linker-payload in anhydrous DMF. b. Add Mal-NHS (1.1 equivalents) and a base such as TEA or DIPEA (2 equivalents). c. Stir the reaction at room temperature for 2-4 hours. d. Monitor the reaction by LC-MS. e. Upon completion, purify the final maleimide-functionalized glycine-payload conjugate by reverse-phase HPLC.

Protocol 2: Antibody Conjugation (Cysteine-Maleimide Chemistry)

This protocol describes the conjugation of the maleimide-functionalized linker-payload to a monoclonal antibody via reduced interchain disulfide bonds.

Materials:

• Monoclonal antibody (e.g., Trastuzumab) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Maleimide-functionalized glycine-payload conjugate (from Protocol 1)

• N-acetylcysteine

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)

• Hydrophobic Interaction Chromatography (HIC) column for DAR determination

Procedure:

• Antibody Reduction: a. Prepare a solution of the antibody at a concentration of 5-10 mg/mL in PBS with 1 mM EDTA. b. Add a 10-20 fold molar excess of TCEP to the antibody solution. c. Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds. d. Remove excess TCEP by buffer exchange using a desalting column (e.g., Sephadex G-25) equilibrated with PBS containing 1 mM EDTA.

• Conjugation Reaction: a. Immediately after reduction, add the maleimide-functionalized glycine-payload conjugate (typically 5-10 molar equivalents per antibody) to the reduced antibody solution. The payload should be dissolved in a co-solvent like DMSO or DMA at a concentration that the final reaction mixture contains <10% organic solvent. b. Gently mix and incubate the reaction at 4°C or room temperature for 1-4 hours. c. Quench the reaction by adding a 20-fold molar excess of N-acetylcysteine over the maleimide-payload.

Protocol 3: ADC Purification and Characterization

This protocol outlines the purification of the ADC and the determination of the Drug-to-Antibody Ratio (DAR).

Materials:

• Crude ADC solution from Protocol 2

• Size-Exclusion Chromatography (SEC) system

• Hydrophobic Interaction Chromatography (HIC) system

• UV-Vis Spectrophotometer

Procedure:

• Purification by Size-Exclusion Chromatography (SEC): a. Equilibrate a suitable SEC column (e.g., Superdex 200) with PBS, pH 7.4. b. Load the crude ADC solution onto the column. c. Elute the ADC with PBS, monitoring the absorbance at 280 nm. d. Collect the fractions corresponding to the monomeric ADC peak.

• Characterization by Hydrophobic Interaction Chromatography (HIC) for DAR Determination: a. HIC separates ADC species based on the number of conjugated payloads, as each payload adds to the overall hydrophobicity of the molecule. b. Equilibrate a HIC column (e.g., TSKgel Butyl-NPR) with a high-salt buffer (e.g., 1.5 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0). c. Inject the purified ADC. d. Elute with a decreasing salt gradient (e.g., a linear gradient to 50 mM sodium phosphate, pH 7.0). e. The chromatogram will show peaks corresponding to antibodies with different numbers of conjugated drugs (DAR 0, 2, 4, 6, 8 for cysteine conjugation). f. Calculate the average DAR by integrating the peak areas for each species and using the following formula: Average DAR = (Σ (Peak Area_i * DAR_i)) / (Σ Peak Area_i)

Signaling Pathways and Mechanisms of Action

The ultimate biological effect of the ADC is determined by the mechanism of action of the released payload. The glycine-based linker is designed to be cleaved within the lysosome, releasing the active drug into the cytoplasm.

Figure 2: General mechanism of action of a cleavable ADC.

Commonly used payloads that can be attached via a glycine-based linker include:

• Tubulin Inhibitors (e.g., MMAE, DM1): These potent agents disrupt microtubule dynamics, which are essential for forming the mitotic spindle during cell division.[6][7] Inhibition of tubulin polymerization or depolymerization leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1]

• DNA-damaging agents (e.g., Topoisomerase I inhibitors like Deruxtecan): These payloads interfere with the function of enzymes critical for DNA replication and repair.[3][8] Topoisomerase I inhibitors trap the enzyme-DNA complex, leading to double-strand DNA breaks and ultimately, apoptotic cell death.[9]

Conclusion

Gly-NH-CH2-Boc serves as a valuable and flexible building block for the construction of cleavable linkers in antibody-drug conjugates. The protocols and data presented here provide a comprehensive guide for researchers and drug developers to utilize this linker intermediate in the design and synthesis of novel ADCs. Careful optimization of each step in the workflow is crucial for generating homogeneous, stable, and potent ADCs with the potential for significant therapeutic impact.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Topoisomerase I Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vivo and In Vitro Efficacy of Trastuzumab Deruxtecan in Uterine Serous Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deruxtecan | drug-linker conjugate for antibody-drug conjugate (ADC, Patritumab deruxtecan or U3-1402) | CAS 1599440-13-7 | DS-8201a; DS8201a; exatecan analog; DX-8951 analog | InvivoChem [invivochem.com]
• 6. What are Tubulin inhibitors and how do they work? [synapse.patsnap.com]
• 7. What are β-tubulin inhibitors and how do they work? [synapse.patsnap.com]
• 8. Prospects of Topoisomerase Inhibitors as Promising Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting "Gly-NH-CH2-Boc" Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of "Gly-NH-CH2-Boc" via peptide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in the Gly-NH-CH2-Boc coupling reaction?

Low yields in this coupling reaction can stem from several factors:

• Inefficient Activation of Boc-Glycine: The carboxylic acid of Boc-Glycine may not be fully activated, leading to unreacted starting material.

• Side Reactions: Competing reactions, such as the formation of N-acylurea byproducts, can consume the activated Boc-Glycine.[1]

• Suboptimal Reaction Conditions: Incorrect stoichiometry of reagents, improper solvent, non-ideal temperature, or pH can significantly hinder the reaction rate and efficiency.

• Moisture Contamination: Water in the reaction can hydrolyze the activated intermediate, preventing the desired amide bond formation.

• Impure Reagents: Degradation or impurities in starting materials, coupling agents, or solvents can interfere with the reaction.

Q2: Which coupling reagents are recommended for this reaction?

For the coupling of Boc-Glycine to an amine, carbodiimide-based reagents are commonly employed. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) is a popular choice due to the water-solubility of its urea byproduct, which simplifies purification.[1][2] Diisopropylcarbodiimide (DIC) is another effective option, particularly in non-aqueous solvents.[2] The use of additives like 1-Hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) is highly recommended to improve efficiency and suppress side reactions like racemization (though not a concern for glycine) and N-acylurea formation.[1][3]

Q3: How can I monitor the progress of the coupling reaction?

Thin-Layer Chromatography (TLC) is a straightforward method to monitor the reaction. A spot corresponding to the starting material (Boc-Glycine) should diminish over time, while a new spot for the product, "Gly-NH-CH2-Boc", should appear. Staining with ninhydrin can be used if one of the starting materials has a free primary or secondary amine that is consumed during the reaction.

Q4: What is the role of a base, like Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), in this reaction?

If the amine component is used as a hydrochloride salt, a non-nucleophilic organic base like DIPEA or NMM is required to neutralize the salt and provide the free amine for the coupling reaction.[1] Typically, one to two equivalents of the base are used.

Troubleshooting Guides

Issue 1: Low Product Yield with Significant Unreacted Starting Material

If you observe a low yield of "Gly-NH-CH2-Boc" and a significant amount of unreacted Boc-Glycine and/or the amine starting material, consider the following troubleshooting steps.

Caption: Troubleshooting workflow for low yield due to unreacted starting materials.

Recommended Actions:

• Verify Reagent Quality and Stoichiometry:

  • Ensure your coupling reagents (EDC, DIC, HOBt) are fresh and have been stored under anhydrous conditions. Carbodiimides are moisture-sensitive.

  • Check the stoichiometry. For EDC/HOBt couplings, a common starting point is 1.1-1.2 equivalents of both EDC and HOBt relative to the carboxylic acid (Boc-Glycine).[4]

• Optimize Reaction Conditions:

  • Solvent: Use a dry, polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).[1] Ensure the solvent is anhydrous.

  • Temperature: Start the reaction at 0°C, especially during the addition of the coupling agent, to minimize side reactions.[1] The reaction can then be allowed to warm to room temperature and stirred for several hours to overnight.

  • Reaction Time: Monitor the reaction by TLC. If the reaction stalls, it may require a longer reaction time.

• Consider Pre-activation:

  • Dissolve Boc-Glycine and HOBt in the solvent and add EDC. Stir this mixture at 0°C for 10-15 minutes to pre-activate the carboxylic acid before adding the amine component.

Issue 2: Presence of Significant Side Products

The formation of byproducts can significantly lower the yield of the desired product. The most common side product in carbodiimide-mediated couplings is N-acylurea.

Caption: Troubleshooting workflow for low yield due to side product formation.

Recommended Actions:

• Use Additives: The addition of HOBt or NHS is crucial for suppressing the rearrangement of the O-acylisourea intermediate to the unreactive N-acylurea.[1] Use at least one equivalent of the additive.

• Control Temperature: Maintaining a low temperature (0°C) during the initial phase of the reaction can significantly reduce the rate of side reactions.[1]

• Alternative Coupling Reagents: If N-acylurea formation is persistent, consider switching to a different class of coupling reagents, such as phosphonium-based (e.g., PyBOP) or aminium/uronium-based (e.g., HBTU, HATU) reagents, which often have different side-reaction profiles.[1]

Data Presentation

Table 1: Typical Reagent Stoichiometry for EDC/HOBt Coupling

Reagent	Molar Equivalents (relative to limiting reagent)	Purpose
Boc-Glycine	1.0	Carboxylic acid component
Amine Component	1.0 - 1.2	Nucleophile
EDC	1.1 - 1.5	Coupling agent
HOBt	1.1 - 1.5	Additive to reduce side reactions
DIPEA/NMM	1.0 - 2.0 (if amine is a salt)	Base for neutralization

Note: The optimal stoichiometry may vary depending on the specific substrates and reaction conditions.

Table 2: Comparison of Common Coupling Reagents for Glycine Coupling

Coupling Reagent	Typical Yield Range	Key Advantages	Common Issues
EDC/HOBt	70-95%	Cost-effective; water-soluble byproduct.[2]	Potential for N-acylurea formation without HOBt.
DIC/HOBt	70-95%	Byproduct (DIU) is soluble in many organic solvents.	DIU can sometimes be difficult to remove completely.
HBTU/DIPEA	>90%	High efficiency and fast reaction times.[2]	Higher cost; potential for guanidinylation of the amine if used in excess.
HATU/DIPEA	>90%	Very high reactivity, effective for hindered couplings.[1]	Higher cost compared to carbodiimides.

Yields are illustrative and highly dependent on the specific reaction protocol and purification.

Experimental Protocols

General Protocol for "Gly-NH-CH2-Boc" Synthesis using EDC/HOBt

This protocol is a general guideline for a solution-phase coupling reaction.

Materials:

• Boc-Glycine

• Amine starting material (e.g., Aminomethyl-Boc)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine), if required

• Anhydrous DMF or DCM

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1M aqueous citric acid or KHSO₄ solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Boc-Glycine (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

• Activation:

  • Add EDC (1.1 eq) to the cooled solution.

  • Stir the mixture at 0°C for 15 minutes.

• Coupling:

  • Add the amine component (1.0 eq) to the reaction mixture. If the amine is a hydrochloride salt, add DIPEA (1.1 eq) to the reaction mixture prior to adding the amine.

  • Allow the reaction to slowly warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1M citric acid or KHSO₄ solution (2x), saturated NaHCO₃ solution (2x), and brine (1x). This washing sequence helps to remove unreacted starting materials, HOBt, and the urea byproduct.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure "Gly-NH-CH2-Boc".

Signaling Pathways and Workflows

Caption: Reaction pathway for EDC/HOBt mediated coupling of Boc-Glycine.

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Deprotection of Gly-NH-CH2-Boc with TFA

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing trifluoroacetic acid (TFA) for the deprotection of Gly-NH-CH2-Boc.

Frequently Asked Questions (FAQs)

Q1: What are the primary side products observed during the TFA-mediated deprotection of Gly-NH-CH2-Boc?

The principal side product arises from the reaction of the liberated tert-butyl cation with the trifluoroacetate anion, forming tert-butyl trifluoroacetate. While Gly-NH-CH2-Boc itself lacks highly nucleophilic side chains susceptible to alkylation (like tryptophan or methionine), the reactive tert-butyl cation can also lead to the formation of isobutylene through deprotonation or oligomerize.[1] In concentrated solutions, re-attachment of the tert-butyl group to the deprotected amine is a possibility, though less common.

Q2: My LC-MS analysis shows an unexpected peak with a mass increase of +56 Da. What is this species?

An increase of 56 Da in the mass of your starting material or product likely corresponds to the addition of a tert-butyl group. This indicates that the highly reactive tert-butyl cation, generated during the deprotection, has alkylated a nucleophilic site. While the target molecule, Gly-NH-CH2-Boc, does not have traditionally reactive side chains, in concentrated solutions or with prolonged reaction times, alkylation of the newly formed free amine can occur.

Q3: How can I minimize the formation of side products during deprotection?

The most effective method to mitigate side product formation is the use of "scavengers" in the deprotection cocktail. Scavengers are nucleophilic agents that trap the reactive tert-butyl cation before it can react with the desired product or other species in the reaction mixture.[2] Common scavengers include triisopropylsilane (TIS) or thioanisole.[3]

Q4: I am observing incomplete deprotection of my Gly-NH-CH2-Boc. What are the possible causes and solutions?

Incomplete deprotection can stem from several factors:

• Insufficient TFA Concentration or Reaction Time : The concentration of TFA and the duration of the reaction are critical. For sterically hindered or less reactive Boc-protected amines, a higher concentration of TFA or a longer reaction time may be necessary.[3][4]

• Poor Solubility : If the starting material is not fully dissolved, the deprotection will be inefficient. Ensure complete dissolution in the chosen solvent (commonly dichloromethane, DCM).

• Presence of Water : Trace amounts of water can hydrolyze TFA, reducing its effective concentration and potentially leading to incomplete reactions. Always use anhydrous solvents and reagents.

Solutions include increasing the reaction time and monitoring by TLC or LC-MS, or using a higher concentration of TFA.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of the deprotected amine	- Incomplete deprotection.- Significant side product formation.- Mechanical loss during workup.	- Increase TFA concentration or reaction time and monitor progress.- Add a scavenger (e.g., TIS) to the reaction mixture.- Optimize the workup procedure to minimize loss, such as careful extraction and precipitation steps.
Presence of multiple unexpected peaks in HPLC/LC-MS	- Formation of tert-butylated byproducts.- Oligomerization of isobutylene.- Incomplete removal of TFA salts.	- Utilize a scavenger cocktail (e.g., TFA/TIS/DCM).- Ensure the reaction is not performed in a closed system to allow for the escape of isobutylene gas.[1]- After evaporation, co-evaporate the residue with a non-polar solvent like toluene or perform a thorough workup to remove TFA salts.
Product is difficult to precipitate or isolate	- The TFA salt of the product may be an oil or have high solubility in the precipitation solvent.- Incomplete removal of TFA.	- Try different anti-solvents for precipitation, such as cold diethyl ether or MTBE.- Ensure complete removal of TFA by co-evaporation with DCM or toluene before precipitation.[5]

Experimental Protocol: TFA Deprotection of Gly-NH-CH2-Boc

This protocol provides a general procedure for the deprotection of Gly-NH-CH2-Boc using TFA in dichloromethane (DCM).

Materials:

• Gly-NH-CH2-Boc

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Triisopropylsilane (TIS) (optional, as a scavenger)

• Cold diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• Preparation : Dissolve Gly-NH-CH2-Boc in anhydrous DCM (e.g., 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling : Cool the solution to 0 °C in an ice bath.

• Addition of Reagents :

  • (Optional) Add a scavenger, such as triisopropylsilane (TIS), to the cooled solution (typically 2-5% v/v).

  • Slowly add an equal volume of TFA to the stirred solution. Caution : TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The progress of the reaction should be monitored by an appropriate method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until the starting material is consumed.

• Work-up :

  • Once the reaction is complete, concentrate the solution under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

  • To ensure complete removal of residual TFA, add DCM to the residue and re-evaporate. Repeat this step 2-3 times.

• Product Isolation :

  • Dissolve the resulting residue in a minimal amount of DCM.

  • Add the solution dropwise to a flask containing cold diethyl ether with vigorous stirring to precipitate the TFA salt of the deprotected amine.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Visualizing the Deprotection and a Key Side Reaction

Caption: TFA-mediated deprotection of Gly-NH-CH2-Boc and formation of side products.

References

• 1. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine Protection / Deprotection [fishersci.co.uk]

Technical Support Center: Optimizing "Gly-NH-CH2-Boc" Conjugation Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the pH and other critical parameters for "Gly-NH-CH2-Boc" conjugation reactions. Find detailed protocols, troubleshooting advice, and frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is "Gly-NH-CH2-Boc" and what is its primary application?

A1: "Gly-NH-CH2-Boc" is a derivative of glycine where the primary amine is protected by a tert-butyloxycarbonyl (Boc) group.[] It is commonly used as a linker molecule in bioconjugation, particularly in the synthesis of Antibody-Drug Conjugates (ADCs).[][2][3] The Boc group serves as a temporary shield for the reactive amino group, preventing unwanted side reactions during synthesis and allowing for its strategic deprotection just before the conjugation step.[]

Q2: What is the optimal pH for conjugating the deprotected "Gly-NH-CH2" linker?

A2: The optimal pH for the conjugation reaction is in the slightly basic range of 7.2 to 8.5 .[4][5][6] The most commonly recommended pH is between 8.3 and 8.5 .[5][6]

Q3: Why is maintaining a specific pH range so critical for this reaction?

A3: The pH is a crucial factor because it controls a delicate balance between two competing reactions:

• Amine Reactivity: The conjugation reaction targets the primary amine of the glycine linker, which acts as a nucleophile. For the amine to be reactive, it must be in its deprotonated state (-NH2). At a pH below its pKa, the amine is protonated (-NH3+), making it non-nucleophilic and halting the conjugation.[4] A slightly basic pH ensures a sufficient concentration of the reactive, deprotonated amine.

• NHS Ester Hydrolysis: If you are conjugating the linker to a molecule activated with an N-hydroxysuccinimide (NHS) ester, this group is susceptible to hydrolysis (breakdown by water). The rate of this hydrolysis increases significantly at higher pH values.[4][5] Therefore, a pH that is too high will deactivate your NHS-activated molecule before it can react with the linker, leading to low conjugation yields.

The optimal pH range of 7.2-8.5 is a compromise that maximizes the reactivity of the amine while minimizing the hydrolysis of the NHS ester.[4]

Q4: Which buffers should be used for the conjugation reaction, and which should be avoided?

A4: It is essential to use a buffer that does not contain primary amines, as these will compete with your deprotected linker for reaction with the activated molecule.

• Recommended Buffers:

  • Phosphate-Buffered Saline (PBS)

  • Sodium Bicarbonate Buffer (0.1 M, pH 8.3-8.5)[4][5]

  • Sodium Phosphate Buffer (0.1 M, pH 7.2-8.5)[4]

  • HEPES Buffer

  • Borate Buffer

• Buffers to Avoid:

  • Tris (tris(hydroxymethyl)aminomethane) buffers, as they contain a primary amine.[7]

  • Glycine buffers, as glycine itself will act as a competing nucleophile.

Q5: What is the purpose of the Boc protecting group and how is it removed?

A5: The Boc (tert-butyloxycarbonyl) group is a protecting group for the primary amine of the glycine linker.[] It prevents the amine from reacting prematurely during the synthesis of other parts of your molecule. Before the conjugation reaction can occur, the Boc group must be removed in a process called deprotection. This is typically achieved under acidic conditions, most commonly using Trifluoroacetic Acid (TFA).[][8] The deprotection step liberates the primary amine, making it available for conjugation.[]

Experimental Protocols

This section provides a general two-part protocol for the deprotection of "Gly-NH-CH2-Boc" and its subsequent conjugation to a protein (e.g., an antibody) that has been activated with an NHS ester.

Part 1: Boc Deprotection of "Gly-NH-CH2-Boc" using TFA

This protocol describes the removal of the Boc protecting group to yield the reactive amine linker.

Materials:

• "Gly-NH-CH2-Boc"

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic Acid (TFA)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve the "Gly-NH-CH2-Boc" starting material in anhydrous DCM in a round-bottom flask. A typical concentration is 50-100 mg/mL.

• Cool the solution to 0°C using an ice bath.

• Slowly add an equal volume of TFA to the solution while stirring. For example, if you used 5 mL of DCM, add 5 mL of TFA.[4]

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, remove the DCM and excess TFA by rotary evaporation.

• The resulting product is the TFA salt of the deprotected linker ("Gly-NH-CH2"). It is often used directly in the next step without further purification.

Part 2: Conjugation of Deprotected Linker to an NHS-Activated Protein

This protocol outlines the conjugation of the deprotected "Gly-NH-CH2" linker to a protein that has been pre-activated with an NHS ester.

Materials:

• Deprotected "Gly-NH-CH2" TFA salt (from Part 1)

• NHS-activated protein (e.g., antibody)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Glycine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column for purification

Procedure:

• Prepare the Protein Solution: Dissolve the NHS-activated protein in the Reaction Buffer at a concentration of 1-10 mg/mL.

• Prepare the Linker Solution: Immediately before use, dissolve the deprotected "Gly-NH-CH2" TFA salt in a small amount of anhydrous DMF or DMSO.

• Conjugation Reaction:

  • Slowly add the dissolved linker solution to the protein solution while gently stirring or vortexing. A common starting point is a 5- to 20-fold molar excess of the linker over the protein.

  • Incubate the reaction at room temperature for 1-4 hours or overnight at 4°C.[5]

• Quench the Reaction: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM.[8] This will react with any remaining NHS-activated sites on the protein. Incubate for 15-30 minutes.

• Purification: Purify the resulting conjugate to remove excess linker and reaction byproducts using a desalting column (gel filtration) or dialysis.

Data Summary: Key Reaction Parameters

The following table summarizes the recommended conditions for the conjugation of deprotected "Gly-NH-CH2" to NHS-activated molecules.

Parameter	Recommended Condition	Notes
Reaction pH	7.2 - 8.5	Optimal pH is typically 8.3-8.5.[5][6]
Buffer System	0.1 M Sodium Bicarbonate or 0.1 M Sodium Phosphate	Must be free of primary amines.[4]
Molar Excess of Linker	5- to 20-fold	This should be optimized for your specific protein and desired degree of labeling.
Reaction Temperature	Room Temperature or 4°C	Lower temperatures may require longer incubation times but can help maintain protein stability.
Reaction Time	1 - 4 hours at RT; Overnight at 4°C	Monitor reaction progress to determine the optimal time.[5]
Quenching Reagent	1 M Tris-HCl or 1 M Glycine	Added to stop the reaction and cap unreacted sites.[7]

Troubleshooting Guide

Q: My conjugation yield is very low. What are the possible causes and solutions?

A: Low conjugation yield is a common issue. The flowchart below outlines a systematic approach to troubleshooting this problem. Key areas to investigate include the pH of your reaction, the integrity of your reagents, and the purification process.

Q: I am observing protein aggregation after the conjugation reaction. What can I do?

A: Protein aggregation can be caused by several factors:

• Hydrophobicity: The "Gly-NH-CH2-Boc" linker itself is relatively small, but if it's attached to a hydrophobic payload before conjugation, this can increase the overall hydrophobicity of the conjugate, leading to aggregation.[9] Consider using a more hydrophilic linker system if possible.

• High Degree of Labeling: Attaching too many linker-payload molecules to the antibody can lead to aggregation. Try reducing the molar excess of the linker used in the reaction.

• Buffer Conditions: Ensure your protein is stable in the chosen conjugation buffer and pH. Perform buffer stability studies with your protein alone before attempting the conjugation.

• Solubilizing Agents: Including solubilizing agents like PEG in the linker design can help prevent aggregation.[10][11]

Q: How can I confirm that the Boc deprotection was successful?

A: You can confirm successful Boc deprotection using analytical techniques such as:

• Mass Spectrometry (MS): The deprotected product will have a lower molecular weight corresponding to the loss of the Boc group (100.12 g/mol ).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The characteristic signal for the tert-butyl protons of the Boc group (a singlet at ~1.4 ppm in CDCl3) will disappear in the 1H NMR spectrum of the deprotected product.

Diagrams

Experimental Workflow

Caption: General workflow for "Gly-NH-CH2-Boc" deprotection and conjugation.

Troubleshooting Low Conjugation Yield

Caption: Troubleshooting flowchart for low yield in conjugation reactions.

References

• 2. Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. interchim.fr [interchim.fr]
• 7. covachem.com [covachem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. blog.mblintl.com [blog.mblintl.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Gly-NH-CH2-Boc (N-Boc-glycine methyl ester)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with commercial "Gly-NH-CH2-Boc," commonly known in chemical literature and supplier catalogs as N-Boc-glycine methyl ester.

Frequently Asked Questions (FAQs)

Q1: What are the common synonyms for "Gly-NH-CH2-Boc"?

A1: "Gly-NH-CH2-Boc" is most commonly referred to as N-Boc-glycine methyl ester. Other synonyms you might encounter include: tert-butyl glycylglycinate, Gly-Gly-O-tBu, and tert-butyl 2-[(2-aminoacetyl)amino]acetate.[] It is a versatile compound used extensively in peptide synthesis, bioconjugation, and pharmaceutical development as a protected glycine derivative.[]

Q2: What are the primary types of impurities I might encounter in a commercial lot of N-Boc-glycine methyl ester?

A2: Impurities in commercial N-Boc-glycine methyl ester can generally be categorized into four groups:

• Synthesis-Related Impurities: These are substances remaining from the manufacturing process. They can include unreacted starting materials like glycine methyl ester hydrochloride, excess reagents such as di-tert-butyl dicarbonate ((Boc)₂O), and byproducts like t-butanol.[2]

• Degradation Products: The molecule's stability is influenced by its functional groups: the Boc-protecting group and the methyl ester.[3]

  • The Boc group is sensitive to acidic conditions and can be cleaved, resulting in the formation of the free amine (glycine methyl ester).[3]

  • The methyl ester can undergo hydrolysis, especially under basic conditions, to form the corresponding carboxylic acid (Boc-glycine).[3]

• Residual Solvents: The synthesis and purification processes often involve organic solvents. Common residual solvents may include methylene chloride, ethyl acetate, ether, and dioxane.

• Oligomeric Impurities: In some cases, small amounts of di- or tri-peptide impurities can form during synthesis if side reactions occur.[4]

Q3: My experiment is yielding unexpected results. How can I determine if impurities in my N-Boc-glycine methyl ester are the cause?

A3: If you suspect impurities are affecting your experiment, a systematic approach is recommended. The following troubleshooting workflow can guide you through the process of identifying and addressing the issue.

Troubleshooting workflow for suspected impurities.

Q4: How should I properly store N-Boc-glycine methyl ester to minimize degradation?

A4: To ensure the stability of N-Boc-glycine methyl ester, it is recommended to store it in a cool, dry place. For long-term storage, keeping it at -20°C is advisable.[3] The compound should be protected from moisture and acidic environments to prevent hydrolysis of the methyl ester and cleavage of the Boc group, respectively.[3] It is also good practice to handle the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to air and moisture.[3]

Impurity Profile

While the exact impurity profile can vary between manufacturers and batches, the table below summarizes common impurities and their typical levels in a commercial-grade product.

Impurity Category	Specific Impurity	Typical Abundance (%)	Potential Impact on Experiments
Synthesis-Related	Glycine methyl ester	< 1.0	Can compete in coupling reactions, leading to undesired products.
Di-tert-butyl dicarbonate	< 0.5	Can react with nucleophiles in the reaction mixture.
t-Butanol	< 0.5	Generally inert, but can affect reaction concentrations.
Degradation Products	Boc-glycine	< 1.0	Can participate in coupling reactions, leading to impurities.
Free Glycine	< 0.5	Can lead to side products if not properly protected.
Residual Solvents	Methylene Chloride	< 0.1	Can be toxic to cells and may interfere with certain reactions.
Ethyl Acetate	< 0.5	Generally low impact, but can affect solubility.

Experimental Protocols

Protocol 1: HPLC Analysis of N-Boc-glycine methyl ester Purity

Objective: To determine the purity of N-Boc-glycine methyl ester and identify potential impurities by High-Performance Liquid Chromatography (HPLC).

Materials:

• N-Boc-glycine methyl ester sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Instrumentation and Conditions:

• Column: C18 reverse-phase (4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water. A typical starting point is:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient: 10% to 90% Solvent B over 20 minutes

• Flow Rate: 1.0 mL/min[5]

• Column Temperature: 25°C[5]

• Detection: UV at 210 nm[5]

• Injection Volume: 10 µL

Procedure:

• Sample Preparation: Prepare a stock solution of the N-Boc-glycine methyl ester sample in the mobile phase (at the initial gradient composition) at a concentration of approximately 1 mg/mL.[5]

• Analysis: Inject the sample onto the HPLC system.

• Data Interpretation: Analyze the resulting chromatogram. The main peak corresponds to N-Boc-glycine methyl ester. Smaller peaks represent impurities. The relative area of each peak can be used to estimate the percentage of each component. For identification of unknown peaks, techniques like LC-MS can be employed.[3]

Protocol 2: Stability Assessment of N-Boc-glycine methyl ester

Objective: To evaluate the stability of N-Boc-glycine methyl ester under various storage conditions over time.[3]

Procedure:

• Sample Aliquoting: Aliquot the N-Boc-glycine methyl ester into several sealed vials to avoid repeated opening and closing of the main stock.

• Storage Conditions: Store the vials under different conditions, for example:[3]

  • -20°C (frozen)

  • 4°C (refrigerated)

  • 25°C / 60% relative humidity (accelerated stability)

  • Room temperature with exposure to light

• Time Points: At predetermined intervals (e.g., 1 week, 1 month, 3 months), take one vial from each storage condition.

• Analysis: Allow the sample to come to room temperature and analyze its purity using the HPLC method described in Protocol 1.

• Comparison: Compare the chromatograms to a sample analyzed at the beginning of the study (T=0) to detect any new impurity peaks or a decrease in the main peak area.[3]

Visualizing Chemical Structures

The following diagram illustrates the chemical structure of N-Boc-glycine methyl ester and its common synthesis-related and degradation impurities.

N-Boc-glycine methyl ester and its common impurities.

References

• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Preventing aggregation of "Gly-NH-CH2-Boc" conjugates

Welcome to the technical support center for "Gly-NH-CH2-Boc" conjugates and related peptide intermediates. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments, with a specific focus on preventing and resolving aggregation issues.

Frequently Asked Questions (FAQs)

Q1: What is a "Gly-NH-CH2-Boc" conjugate and why is it prone to aggregation?

A "Gly-NH-CH2-Boc" conjugate refers to a glycine derivative where the amino group is protected by a tert-butyloxycarbonyl (Boc) group and is part of a larger structure, often used in peptide synthesis or as a linker in bioconjugation. Aggregation is primarily driven by two factors:

• Hydrophobic Interactions: The Boc group is bulky and hydrophobic (nonpolar). In aqueous or highly polar solutions, these groups tend to associate with each other to minimize contact with the polar solvent, leading to self-assembly and aggregation.

• Hydrogen Bonding: The peptide backbone contains amide (-CONH-) groups that can form intermolecular hydrogen bonds, creating β-sheet-like structures that precipitate out of solution. While less common for a small molecule, this becomes significant as the peptide chain elongates.[1]

Q2: At what stage of my experiment is aggregation most likely to occur?

Aggregation can occur at multiple stages:

• During Synthesis: Particularly in solid-phase peptide synthesis (SPPS), the growing peptide chain attached to the resin can aggregate, leading to incomplete coupling or deprotection steps.[1]

• Post-Cleavage and Purification: After cleaving the conjugate from the resin, the crude product may be difficult to dissolve in standard purification solvents like water or acetonitrile.[2]

• During Storage: Lyophilized powders are stable, but concentrated stock solutions, especially if stored improperly, can aggregate over time.[3]

Q3: Can the choice of solvent prevent aggregation?

Yes, solvent choice is critical. The goal is to use a solvent system that effectively solvates both the polar (peptide backbone) and nonpolar (Boc group) parts of the molecule. Highly hydrophobic peptides or Boc-protected intermediates may require organic solvents for initial dissolution.[2][4]

Q4: How does pH affect the solubility and aggregation of my conjugate?

pH plays a significant role by altering the charge state of the molecule. For conjugates with free acidic (e.g., C-terminal -COOH) or basic (e.g., N-terminal -NH2) groups, solubility is generally lowest at the isoelectric point (pI), where the net charge is zero. Adjusting the pH to be at least one unit away from the pI can increase charge repulsion between molecules and improve solubility.[4][5]

Troubleshooting Guide: Aggregation Issues

Problem 1: My lyophilized "Gly-NH-CH2-Boc" conjugate won't dissolve.

This is a common issue, especially if the conjugate has hydrophobic character. Follow this systematic approach to find a suitable solvent.

Experimental Protocol: Systematic Solubility Testing

• Start with Standard Solvents: Begin by attempting to dissolve a small amount of the peptide in deionized water. If that fails, try common HPLC solvents.

• Acidic or Basic Conditions:

  • If the peptide has a net positive charge (more basic residues), try dissolving it in 10-30% aqueous acetic acid.[3] If it remains insoluble, add a very small amount (e.g., 10-20 µL) of trifluoroacetic acid (TFA) to a small volume of solvent to aid dissolution before diluting.[3][6]

  • If the peptide has a net negative charge (more acidic residues), try dissolving it in aqueous ammonia (e.g., 1% v/v).[3][4] Caution: Do not use a basic solution if your peptide contains cysteine, as it can promote oxidation.[3]

• Introduce Organic Solvents: For highly hydrophobic or neutral peptides, organic solvents are necessary. Attempt to dissolve the peptide in a minimal amount of Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) first, then slowly dilute the solution with your desired aqueous buffer.[2][3]

• Use Chaotropic Agents: For stubborn aggregates, prepare a stock solution in 6 M Guanidine Hydrochloride (Guanidine-HCl) or 8 M urea. These agents disrupt the hydrogen bonds that hold aggregates together. The sample can then be diluted for your experiment.[3]

• Apply Physical Methods: Gentle warming (up to 40°C) or sonication can help break up aggregates and accelerate dissolution.[1][4]

Workflow for Solubility Testing

Caption: Systematic workflow for dissolving aggregated peptide conjugates.

Problem 2: My conjugate precipitates out of solution during a reaction or purification.

Precipitation during an experiment indicates that the solubility limit has been exceeded under the current conditions (e.g., solvent composition, pH, temperature).

Troubleshooting Steps & Solutions

• Modify Solvent Composition: Increase the proportion of organic solvent (e.g., acetonitrile, NMP, DMSO) in your reaction mixture or HPLC mobile phase. Adding DMSO to the solvent can be effective.[1]

• Adjust pH: Ensure the pH of your buffer is not close to the isoelectric point (pI) of your conjugate.

• Increase Temperature: For reactions, performing the coupling at a higher temperature can sometimes disrupt aggregates and improve solubility.[1][2] Microwave-assisted synthesis can be particularly effective for this.[2]

• Add Chaotropic Salts: In some cases, adding chaotropic salts like LiCl or KSCN to the reaction can disrupt aggregation.[1]

• Lower Concentration: Work with more dilute solutions if possible to prevent the concentration from exceeding the solubility limit.

Logical Diagram for Troubleshooting In-Process Precipitation

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. genscript.com [genscript.com]
• 4. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 5. reddit.com [reddit.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]

Stability issues of "Gly-NH-CH2-Boc" in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of "Gly-NH-CH2-Boc" in aqueous solutions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the Boc protecting group in aqueous solutions?

The tert-butyloxycarbonyl (Boc) protecting group is generally stable under neutral and basic conditions. However, it is sensitive to acidic conditions and will be cleaved to reveal the free amine.[1][2] Deprotection is commonly achieved using strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][3][4]

Q2: What are the primary degradation pathways for "Gly-NH-CH2-Boc" in aqueous solutions?

While specific data for "Gly-NH-CH2-Boc" is limited, peptides and their derivatives in aqueous solutions can undergo several degradation reactions:

• Acid-catalyzed hydrolysis of the Boc group: This is the most likely degradation pathway under acidic conditions, leading to the formation of glycine-NH-CH2- and isobutylene/tert-butanol.

• Hydrolysis of the amide bond: The peptide bond between the two glycine residues can be hydrolyzed, especially at pH extremes (both acidic and basic) and elevated temperatures.[5] This would result in the formation of glycine and glycinamide.

• Oxidation: Although glycine is not susceptible to oxidation, impurities or other components in the solution could potentially lead to oxidative degradation.[5]

Q3: What factors can influence the stability of "Gly-NH-CH2-Boc" in my experiments?

Several factors can affect the stability of peptide-like molecules in aqueous solutions:

• pH: The pH of the solution is a critical factor. Acidic pH will lead to the removal of the Boc group.[6]

• Temperature: Higher temperatures can accelerate the rate of hydrolysis of both the Boc group and the amide bond.[5] For long-term storage, it is recommended to store solutions at -20°C or -80°C.[5]

• Buffer components: Certain buffer species can catalyze degradation. It is important to choose a buffer system that is compatible with your experimental conditions and the compound.[6]

• Presence of enzymes: If the aqueous solution contains proteases or other enzymes, enzymatic degradation of the amide bond can occur.

• Light exposure: While the core structure of "Gly-NH-CH2-Boc" is not particularly light-sensitive, prolonged exposure to UV light should be avoided as a general precaution.[5]

Troubleshooting Guides

Issue 1: Loss of compound during an experiment in an acidic aqueous buffer.

• Possible Cause: The acidic pH of your buffer is likely cleaving the Boc protecting group.

• Troubleshooting Steps:

  • Confirm pH: Measure the pH of your aqueous solution to ensure it is not acidic.

  • Adjust pH: If possible for your experiment, increase the pH of the buffer to be neutral or slightly basic (pH 7-8). Most peptides are more stable in slightly acidic to neutral conditions (pH 4-6), but the Boc group specifically requires avoidance of strong acids.[5]

  • Alternative Buffer: Consider using a different buffer system that is compatible with your experiment and maintains a stable pH in the desired range.

  • Temperature Control: Perform the experiment at a lower temperature to slow down the rate of acid-catalyzed hydrolysis.

  • Time Limitation: Minimize the time the compound is in the acidic solution.

Issue 2: Appearance of unexpected peaks in HPLC or LC-MS analysis after incubation in an aqueous solution.

• Possible Cause: This indicates degradation of your compound. The new peaks could correspond to the de-protected product (glycine-NH-CH2-) or products of amide bond hydrolysis (glycine and glycinamide).

• Troubleshooting Steps:

  • Characterize Degradants: If possible, use mass spectrometry (MS) to identify the mass of the new peaks and deduce their structures.

  • Forced Degradation Study: Perform a forced degradation study to systematically investigate the effect of acid, base, heat, and oxidation on your compound.[][] This will help you identify the degradation products and the conditions that cause them.

  • Optimize Storage Conditions: Ensure your stock solutions and experimental samples are stored under optimal conditions (e.g., frozen, protected from light).[5] It is best practice to aliquot peptides into single-use vials to avoid repeated freeze-thaw cycles.[5]

  • Purity Check: Re-analyze your starting material to ensure the new peaks were not present as impurities from the beginning.

Quantitative Data Summary

The following table summarizes the general stability of the Boc group under various conditions. Note that specific rates of degradation for "Gly-NH-CH2-Boc" would need to be determined experimentally.

Condition	Stability of Boc Group	Potential Degradation of Peptide Backbone
Strong Acid (e.g., TFA, HCl)	Labile (cleaved)[1][3]	Possible hydrolysis
Mild Acid (e.g., pH 4-6)	Generally stable, but can be cleaved over time or at elevated temperatures	Generally more stable
Neutral (pH 7)	Stable	Stable, but can be susceptible to enzymatic degradation
Base (e.g., pH > 8)	Stable[2]	Possible hydrolysis, deamidation (not applicable to glycine)
Elevated Temperature (>37°C)	Can promote acid-catalyzed cleavage	Accelerated hydrolysis[5]
Oxidizing Agents	Stable	Not applicable to glycine residues
Nucleophiles	Stable[2]	N/A

Experimental Protocols

Protocol 1: General Stability Assessment of "Gly-NH-CH2-Boc" in an Aqueous Buffer

This protocol outlines a general method for assessing the stability of "Gly-NH-CH2-Boc" in a specific aqueous buffer.

Materials:

• "Gly-NH-CH2-Boc"

• Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4)

• HPLC or LC-MS system

• Incubator or water bath

• Autosampler vials

Methodology:

• Prepare a Stock Solution: Prepare a concentrated stock solution of "Gly-NH-CH2-Boc" in an appropriate organic solvent (e.g., DMSO or ethanol).

• Prepare Test Solution: Dilute the stock solution with the aqueous buffer to the final desired concentration for your experiment.

• Initial Analysis (T=0): Immediately after preparation, take an aliquot of the test solution and analyze it by HPLC or LC-MS to determine the initial purity and concentration.

• Incubation: Incubate the remaining test solution at the desired temperature (e.g., room temperature, 37°C).

• Time-Point Analysis: At various time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots of the test solution and analyze them by HPLC or LC-MS.

• Data Analysis: Compare the peak area of the parent compound ("Gly-NH-CH2-Boc") at each time point to the initial peak area to determine the percentage of compound remaining. Identify and quantify any new peaks that appear.

Protocol 2: Forced Degradation Study

This protocol is designed to identify potential degradation pathways under stress conditions.

Materials:

• "Gly-NH-CH2-Boc"

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Water bath/oven

• UV lamp

• HPLC or LC-MS system

Methodology:

• Prepare Stock Solution: Prepare a stock solution of "Gly-NH-CH2-Boc" in a suitable solvent.

• Set up Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a set temperature (e.g., 60°C).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at a set temperature.

  • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Degradation: Incubate the stock solution (in a stable buffer) at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose the stock solution (in a stable buffer) to UV light.

• Time-Point Analysis: At various time points, take samples from each stress condition, neutralize if necessary (for acid and base samples), and analyze by HPLC or LC-MS.

• Data Analysis: Identify and characterize the major degradation products formed under each condition.

Visualizations

Caption: Workflow for assessing the stability of "Gly-NH-CH2-Boc".

Caption: Troubleshooting logic for "Gly-NH-CH2-Boc" instability.

References

• 1. researchgate.net [researchgate.net]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. nordscipeptides.com [nordscipeptides.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Large-Scale Synthesis of Gly-NH-CH2-Boc

Welcome to the technical support center for the large-scale synthesis of Gly-NH-CH2-Boc. This resource provides troubleshooting guidance, answers to frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of this dipeptide aldehyde.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Gly-NH-CH2-Boc, presented in a question-and-answer format.

Issue: Low Yield During Coupling of Boc-Glycine with Aminoacetaldehyde Precursor

• Question: We are experiencing low yields during the coupling reaction between Boc-Glycine and aminoacetaldehyde dimethyl acetal. What are the potential causes and solutions?

• Answer: Low coupling yields can stem from several factors. Firstly, ensure all reagents and solvents are anhydrous, as moisture can hydrolyze activated esters or carbodiimides, reducing their effectiveness. The choice of coupling reagent is also critical; for large-scale synthesis, consider using more cost-effective and safer reagents like propylphosphonic anhydride (T3P®) as an alternative to potentially explosive benzotriazole-based reagents.[1] Optimizing the reaction stoichiometry is crucial; a slight excess of the activated Boc-Glycine may be necessary to drive the reaction to completion. Additionally, the choice of base and solvent can significantly impact the reaction rate and yield. Explore different non-polar and polar aprotic solvents to find the optimal conditions for your specific setup.

Issue: Incomplete Acetal Hydrolysis

• Question: The hydrolysis of the dimethyl acetal to the final aldehyde is incomplete. How can we improve the conversion rate?

• Answer: Incomplete hydrolysis is a common issue. The reaction is acid-catalyzed and requires careful control of the pH and reaction time. While strong acids can cleave the Boc protecting group, milder acidic conditions are preferred for selective acetal deprotection. Consider using a biphasic system or an aqueous solution of a mild acid like formic acid or a buffered solution of acetic acid. The reaction progress should be closely monitored by TLC or HPLC to determine the optimal reaction time and prevent side reactions. The aldehyde product can be unstable, so it is advisable to use it immediately in the next step or to isolate it carefully and store it under an inert atmosphere at low temperatures.

Issue: Product Degradation During Purification

• Question: We are observing significant degradation of the final product, Gly-NH-CH2-Boc, during purification by silica gel chromatography. What are the alternative purification strategies?

• Answer: Aldehydes can be sensitive to the acidic nature of silica gel, leading to degradation. To mitigate this, consider deactivating the silica gel by pre-treating it with a solution of triethylamine in the eluent. Alternatively, other purification techniques such as crystallization or precipitation can be explored. For instance, after the reaction, a careful work-up involving liquid-liquid extraction to remove water-soluble impurities followed by precipitation from a suitable solvent system (e.g., diethyl ether/hexane) might yield a product of sufficient purity without the need for column chromatography.[1]

Issue: Formation of Side Products

• Question: We have identified several side products in our reaction mixture. What are the most common side reactions and how can they be minimized?

• Answer: In peptide synthesis, several side reactions can occur. One common issue is the formation of N-acylurea as a byproduct when using carbodiimides as coupling reagents.[2] This can be minimized by the addition of a nucleophilic additive like 1-hydroxybenzotriazole (HOBt). Another potential side reaction is racemization of the amino acid, although for glycine, this is not a concern. During the synthesis of peptide aldehydes, over-oxidation of the aldehyde to a carboxylic acid can occur if not handled under an inert atmosphere. Ensure all steps are performed under nitrogen or argon to prevent oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the aminoacetaldehyde component?

A1: For large-scale synthesis, it is often more practical to use a stable precursor like aminoacetaldehyde dimethyl acetal. This compound is commercially available and relatively stable, protecting the aldehyde functionality until the final deprotection step.[3][4]

Q2: What are the critical process parameters to monitor during scale-up?

A2: During scale-up, critical parameters to monitor include reaction temperature, mixing efficiency, and reaction time. Exothermic coupling reactions may require efficient heat dissipation to prevent side reactions. Homogeneous mixing is essential for ensuring consistent reaction kinetics throughout the reactor. It is also important to re-optimize solvent volumes and reagent stoichiometry for the larger scale.

Q3: How can we ensure the stability of the final aldehyde product?

A3: The final dipeptide aldehyde, Gly-NH-CH2-Boc, can be susceptible to oxidation and polymerization. It is recommended to handle the purified product under an inert atmosphere (nitrogen or argon) and store it at low temperatures (-20°C or below). If the product is to be used in an aqueous solution, prepare the solution fresh before use.

Q4: Are there any safety concerns associated with the large-scale synthesis of this compound?

A4: Standard laboratory safety precautions should be followed, including the use of personal protective equipment. When working with large volumes of organic solvents, ensure adequate ventilation and take precautions against fire hazards. Some coupling reagents, particularly those based on benzotriazoles, have been reported to have explosive properties and should be handled with care, especially at elevated temperatures.[1]

Data Presentation

Table 1: Comparison of Coupling Reagents for Boc-Glycine and Aminoacetaldehyde Dimethyl Acetal

Coupling Reagent	Additive	Typical Solvent	Temperature (°C)	Reported Yield Range (%)	Key Considerations
DCC	HOBt	DCM / DMF	0 to RT	70-90	Formation of insoluble DCU byproduct can complicate purification.
EDC	HOBt	DCM / DMF	0 to RT	75-95	Water-soluble carbodiimide; easier byproduct removal.
T3P®	Pyridine	Ethyl Acetate	RT	80-98	"Green" reagent with good atom economy; byproducts are water-soluble.[5]
HBTU	DIPEA	DMF	0 to RT	85-95	Benzotriazole-based; potential explosive hazard on scale-up.[1]

Note: Yields are indicative and can vary based on specific reaction conditions and scale.

Experimental Protocols

Protocol 1: Synthesis of Boc-Gly-NH-CH2-CH(OMe)2

• To a stirred solution of aminoacetaldehyde dimethyl acetal (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) at 0°C, add a solution of Boc-Glycine (1.1 eq) in anhydrous DCM.

• Slowly add a solution of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and 1-hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 5% aqueous citric acid solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or column chromatography on silica gel.

Protocol 2: Hydrolysis of Boc-Gly-NH-CH2-CH(OMe)2 to Gly-NH-CH2-Boc

• Dissolve the purified Boc-Gly-NH-CH2-CH(OMe)2 (1.0 eq) in a mixture of acetone and water.

• Add a catalytic amount of a mild acid, such as p-toluenesulfonic acid monohydrate (0.1 eq).

• Stir the reaction mixture at room temperature and monitor the progress by TLC or HPLC.

• Once the reaction is complete (typically 2-4 hours), neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude aldehyde should be used immediately or stored under an inert atmosphere at low temperature.

Visualizations

Caption: Synthetic workflow for Gly-NH-CH2-Boc.

Caption: Troubleshooting low coupling yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aminoacetaldehyde dimethyl acetal | 22483-09-6 | FA52497 [biosynth.com]
• 5. Synthesis routes of N-Boc-2-aminoacetaldehyde [benchchem.com]

Analytical methods for assessing "Gly-NH-CH2-Boc" purity

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https://www.google.com/search?q=time+in+United States Current time information in Merrimack County, US. The time at the location 'Merrimack County, US' is 12:49 AM. The location's timezone is 'America/New_York'.

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Reference Data & Comparative Studies

Dipeptide Linkers in Antibody-Drug Conjugates: A Comparative Analysis of Val-Cit and Other Novel Motifs

The efficacy and safety of Antibody-Drug Conjugates (ADCs) are critically dependent on the properties of the linker connecting the antibody to the cytotoxic payload. An ideal linker must remain stable in systemic circulation to prevent premature drug release and off-target toxicity, while allowing for efficient cleavage and payload delivery within the target cancer cell. Dipeptide linkers, particularly those susceptible to cleavage by lysosomal proteases like Cathepsin B, have become a cornerstone of modern ADC design.

This guide provides a comparative analysis of the most prominent dipeptide linker, valine-citrulline (Val-Cit), against other dipeptide linkers such as valine-alanine (Val-Ala). We will also investigate the structural motif "Gly-NH-CH2-Boc" to understand its potential role and characteristics in comparison to these established linkers. This analysis is supported by experimental data and detailed protocols to aid researchers in the selection and design of next-generation ADC linkers.

Understanding the "Gly-NH-CH2-Boc" Motif

The structure represented by "Gly-NH-CH2-Boc" consists of a glycine (Gly) residue linked via an amide bond to a methylene (-CH2-) group, which is in turn protected by a tert-butyloxycarbonyl (Boc) group. While not a traditional dipeptide itself, this motif could be a component within a larger, more complex linker structure. The Boc group is a common protecting group in chemical synthesis, suggesting this might be an intermediate in the construction of a linker rather than the final, cleavable linker present in the ADC. For the purpose of this guide, we will consider its potential as a structural element and compare the properties of established dipeptide linkers that are widely documented and utilized in clinically approved and investigational ADCs.

The Gold Standard: Valine-Citrulline (Val-Cit)

The Val-Cit dipeptide has emerged as the most widely used cleavable linker in ADC development, most notably in the FDA-approved ADC, Adcetris® (brentuximab vedotin). Its success stems from a combination of high serum stability and exquisite sensitivity to cleavage by Cathepsin B, an enzyme that is highly expressed in the lysosomes of many tumor cells.

The mechanism relies on the specific recognition of the citrulline residue by Cathepsin B. Following internalization of the ADC into the cancer cell and trafficking to the lysosome, Cathepsin B cleaves the amide bond C-terminal to the citrulline residue. This cleavage event initiates a self-immolative cascade, typically through a para-aminobenzyl alcohol (PABC) spacer, which then releases the active cytotoxic drug.

Caption: Workflow of a Val-Cit linker-based ADC from circulation to payload release.

Alternative Dipeptide Linkers: Valine-Alanine (Val-Ala)

Valine-alanine (Val-Ala) is another dipeptide linker that is also susceptible to cleavage by Cathepsin B. It has been explored as an alternative to Val-Cit. While both are cleaved by the same enzyme, the kinetics and efficiency of cleavage can differ, which in turn affects the potency and therapeutic index of the resulting ADC.

Comparative Performance Data

The choice of dipeptide linker can significantly impact the therapeutic window of an ADC. The key is to balance stability in plasma with efficient cleavage in the target cell.

Linker	Relative Cleavage Rate by Cathepsin B (Val-Cit = 1.0)	Plasma Stability (% Intact after 24h)	In Vitro Cytotoxicity (IC50, nM)	In Vivo Efficacy (% Tumor Growth Inhibition)
Val-Cit	1.0	>95%	0.5 - 5	80 - 95%
Val-Ala	0.6 - 0.8	>95%	5 - 20	60 - 75%
Phe-Lys	0.3 - 0.5	>90%	15 - 50	40 - 60%
Gly-Gly	<0.1	>98%	>100	<20%

Note: The data presented are representative values compiled from multiple public sources and should be considered illustrative. Actual results will vary based on the specific antibody, payload, and tumor model.

From the data, it is evident that Val-Cit generally exhibits a faster cleavage rate by Cathepsin B compared to Val-Ala and other dipeptides like Phenylalanine-Lysine (Phe-Lys). This faster cleavage often translates to lower IC50 values (higher potency) in cell-based assays and greater tumor growth inhibition in vivo. The very slow cleavage of a linker like Gly-Gly renders it ineffective for Cathepsin B-mediated payload release.

Experimental Protocols

To aid researchers in evaluating different linker technologies, we provide outlines of standard experimental protocols.

Protocol 1: In Vitro Plasma Stability Assay

Objective: To assess the stability of the ADC linker in plasma and determine the extent of premature drug release.

Methodology:

• Incubate the ADC at a concentration of 100 µg/mL in fresh human plasma at 37°C.

• Collect aliquots at various time points (e.g., 0, 6, 24, 48, and 72 hours).

• Immediately quench the samples by adding an excess of ice-cold acetonitrile to precipitate plasma proteins.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant, containing the released payload, by liquid chromatography-mass spectrometry (LC-MS).

• Separately, the amount of intact ADC can be quantified using methods like Hydrophobic Interaction Chromatography (HIC) or ELISA.

• The percentage of intact ADC over time is calculated to determine the linker's stability.

Caption: Key steps in the in vitro plasma stability assay for ADCs.

Protocol 2: Lysosomal Cleavage Assay

Objective: To measure the rate of linker cleavage and payload release by a specific lysosomal enzyme (e.g., Cathepsin B).

Methodology:

• Prepare a reaction buffer (e.g., 50 mM sodium acetate, pH 5.5) containing a reducing agent like dithiothreitol (DTT) to activate the enzyme.

• Add recombinant human Cathepsin B to the buffer.

• Initiate the reaction by adding the ADC to the enzyme solution at 37°C.

• Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Stop the reaction in the aliquots by adding a protease inhibitor (e.g., E-64).

• Analyze the samples by LC-MS to quantify the amount of released payload.

• The rate of cleavage is determined by plotting the concentration of released payload against time.

Conclusion

The choice of a dipeptide linker is a critical decision in the design of an effective and safe ADC. The Val-Cit linker remains the industry standard due to its well-characterized balance of high plasma stability and efficient cleavage by Cathepsin B in the tumor microenvironment. Alternatives like Val-Ala are also viable but may result in slower payload release and potentially lower potency. The "Gly-NH-CH2-Boc" motif is not a standard dipeptide linker but may be a constituent of novel linker designs. The rigorous experimental evaluation of stability and cleavage kinetics, using protocols such as those described above, is essential for the successful development of next-generation ADCs with improved therapeutic windows.

A Head-to-Head Comparison of Boc and Fmoc Solid-Phase Synthesis for Gly-Gly Dipeptide

For researchers, scientists, and drug development professionals, the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) protecting groups is a critical decision in solid-phase peptide synthesis (SPPS). This choice significantly impacts the yield, purity, and overall efficiency of the synthesis. This guide provides an objective, data-driven comparison of the Boc and Fmoc strategies for the synthesis of the simple dipeptide, Gly-Gly.

The fundamental difference between the two methods lies in their deprotection chemistry. The Boc group is acid-labile, typically removed by trifluoroacetic acid (TFA), while the Fmoc group is base-labile, cleaved by a secondary amine such as piperidine.[1] This dictates the choice of resins, side-chain protecting groups, and cleavage cocktails, creating two distinct orthogonal synthesis strategies.

Quantitative Performance Comparison: Boc vs. Fmoc for Gly-Gly Synthesis

Experimental data for the synthesis of the Gly-Gly dipeptide reveals differences in performance between the Boc and Fmoc strategies, particularly in terms of yield.

Parameter	Boc Strategy	Fmoc Strategy	Reference
Overall Yield	80-85%	93%	[2]
Purity	>99%	>99%	[2]
Deprotection Reagent	Trifluoroacetic Acid (TFA)	Piperidine	[1]
Cleavage Cocktail	Strong Acid (e.g., HF, TFMSA)	Mild Acid (e.g., TFA)	[]
Resin Type	Merrifield, PAM	Wang, Rink Amide	[4]
Side-Chain Protection	Benzyl-based	tert-Butyl-based	[]

Experimental Protocols

Detailed methodologies for the manual solid-phase synthesis of Gly-Gly using both Boc and Fmoc strategies are outlined below.

Boc-SPPS Protocol for Gly-Gly Synthesis on Merrifield Resin

This protocol describes the synthesis of H-Gly-Gly-OH on a chloromethylated polystyrene resin (Merrifield resin).

1. Attachment of the First Amino Acid (Boc-Gly-OH) to Merrifield Resin (Cesium Salt Method):

• Swell Merrifield resin (1 g, 1 mmol Cl/g) in N,N-dimethylformamide (DMF).

• Prepare the cesium salt of Boc-Gly-OH by neutralizing it with cesium carbonate in an ethanol/water mixture, followed by evaporation to dryness.

• Add the dried Boc-Gly-Cs salt (1.2 eq) to the swollen resin in DMF.

• Heat the mixture at 50°C overnight with gentle agitation.

• Wash the resin with DMF, DMF/water (1:1), DMF, and finally dichloromethane (DCM).

• Dry the resin under vacuum.

2. Synthesis Cycle for the Second Glycine Residue:

• Deprotection: Treat the Boc-Gly-resin with 50% TFA in DCM for 30 minutes to remove the Boc group. Wash the resin with DCM, isopropanol, and then DCM.

• Neutralization: Neutralize the resin-bound amino acid trifluoroacetate salt with 10% diisopropylethylamine (DIEA) in DCM. Wash with DCM.

• Coupling:

  • In a separate vessel, activate Boc-Gly-OH (3 eq) with a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC, 3 eq) and 1-hydroxybenzotriazole (HOBt, 3 eq) in DMF for 10-15 minutes.

  • Add the activated amino acid solution to the deprotected and neutralized Gly-resin.

  • Agitate the reaction mixture for 2-4 hours.

  • Monitor the coupling completion using a Kaiser test.

• Washing: Wash the resin with DMF and DCM.

3. Cleavage and Final Deprotection:

• Dry the Boc-Gly-Gly-resin thoroughly.

• Treat the resin with anhydrous hydrofluoric acid (HF) with a scavenger such as anisole at 0°C for 1 hour to cleave the peptide from the resin and remove the final Boc group.

• Evaporate the HF and precipitate the crude peptide with cold diethyl ether.

• Wash the peptide with cold ether and dry under vacuum.

• Purify the crude Gly-Gly dipeptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Fmoc-SPPS Protocol for Gly-Gly Synthesis on Wang Resin

This protocol details the synthesis of H-Gly-Gly-OH on a p-alkoxybenzyl alcohol resin (Wang resin).

1. Attachment of the First Amino Acid (Fmoc-Gly-OH) to Wang Resin:

• Swell Wang resin (1 g, 1 mmol/g) in DMF.

• In a separate vessel, activate Fmoc-Gly-OH (3 eq) with DCC (3 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) in a mixture of DCM and DMF.

• Add the activated amino acid solution to the swollen resin.

• Agitate the mixture for 2-4 hours.

• Wash the resin with DMF and DCM.

• Cap any unreacted hydroxyl groups on the resin using a solution of acetic anhydride and DIEA in DCM.

2. Synthesis Cycle for the Second Glycine Residue:

• Deprotection: Treat the Fmoc-Gly-resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group. Wash the resin with DMF.

• Coupling:

  • In a separate vessel, activate Fmoc-Gly-OH (3 eq) with a coupling reagent such as 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU, 3 eq) and HOBt (3 eq) in the presence of DIEA (6 eq) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected Gly-resin.

  • Agitate the reaction mixture for 1-2 hours.

  • Monitor the coupling completion using a Kaiser test.

• Washing: Wash the resin with DMF and DCM.

3. Final Deprotection and Cleavage:

• Remove the N-terminal Fmoc group with 20% piperidine in DMF.

• Wash the resin with DMF and DCM, and then dry it under vacuum.

• Prepare a cleavage cocktail of 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS).

• Add the cleavage cocktail to the dry peptide-resin and agitate for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide from the filtrate with cold diethyl ether.

• Wash the peptide with cold ether and dry under vacuum.

• Purify the crude Gly-Gly dipeptide by RP-HPLC.

Workflow Visualization

The following diagrams illustrate the cyclical nature of the Boc and Fmoc solid-phase peptide synthesis strategies for the production of Gly-Gly.

Boc-SPPS Workflow for Gly-Gly Synthesis

Fmoc-SPPS Workflow for Gly-Gly Synthesis

Discussion

For the synthesis of a simple, non-hindered dipeptide like Gly-Gly, both Boc and Fmoc strategies can deliver a high-purity product. The data suggests that the Fmoc strategy may offer a higher overall yield.

The Fmoc strategy is often favored for its milder deprotection conditions, which are compatible with a wider range of sensitive amino acids and post-translational modifications, although this is less of a concern for Gly-Gly. The final cleavage with TFA is also less harsh than the HF cleavage required in the Boc strategy, which necessitates specialized equipment.

The Boc strategy , while employing harsher acidic conditions for both deprotection and final cleavage, can be advantageous for synthesizing more complex or hydrophobic peptides that are prone to aggregation. The protonation of the N-terminus after each deprotection step in the Boc method can help to disrupt inter-chain hydrogen bonding.

Conclusion

The choice between Boc and Fmoc for Gly-Gly synthesis will depend on the specific requirements of the researcher and the available laboratory infrastructure. For routine synthesis of this simple dipeptide, the Fmoc strategy appears to provide a higher yield and employs less hazardous reagents for the final cleavage step. However, the Boc strategy remains a robust and viable alternative, capable of producing high-purity Gly-Gly. The protocols and data presented here provide a solid foundation for making an informed decision based on the desired outcomes and practical considerations of the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. CN101654473A - Synthesis method of amino-protecting glycine dipeptidase derivant - Google Patents [patents.google.com]
• 4. chempep.com [chempep.com]

Validating the Integrity of "Gly-NH-CH2-Boc" Conjugates: A Mass Spectrometry Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The structural integrity of synthetic intermediates is paramount in the fields of peptide synthesis, drug development, and bioconjugation. This guide provides an objective comparison of mass spectrometry techniques for validating the integrity of "Gly-NH-CH2-Boc" (tert-butyl (2-((2-aminoacetyl)amino)ethyl)carbamate), a crucial Boc-protected glycine derivative and ADC linker intermediate. The supporting experimental data, detailed protocols, and visual workflows aim to equip researchers with the necessary tools for confident quality control.

Introduction to "Gly-NH-CH2-Boc"

"Gly-NH-CH2-Boc," with a molecular weight of 188.22 g/mol and a chemical formula of C8H16N2O3, is a key building block in the synthesis of peptides and antibody-drug conjugates (ADCs).[1][2] The tert-butyloxycarbonyl (Boc) protecting group is acid-labile and serves to shield the primary amine during peptide chain elongation, preventing unwanted side reactions.[1] Accurate confirmation of the mass and structure of this intermediate is critical to ensure the fidelity of the final product. Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful and commonly employed analytical technique for this purpose.

Expected Mass Spectrometry Data and Fragmentation Patterns

Mass spectrometry analysis of "Gly-NH-CH2-Boc" is expected to yield a protonated molecular ion ([M+H]⁺) at a mass-to-charge ratio (m/z) of 189.23. Due to the potential presence of sodium ions in the sample or solvent, a sodium adduct ([M+Na]⁺) at m/z 211.21 may also be observed.

Collision-induced dissociation (CID) of the protonated molecular ion provides valuable structural information through characteristic fragmentation of the Boc protecting group. The most common fragmentation pathways for Boc-protected amines include the loss of isobutylene (C4H8), the entire Boc group (C5H8O2), or tert-butanol (C4H10O).

A summary of the expected and potential observed ions in the mass spectrum of "Gly-NH-CH2-Boc" is presented in Table 1.

Table 1: Comparison of Expected vs. Observed Mass-to-Charge Ratios (m/z) for "Gly-NH-CH2-Boc" and its Fragments in ESI-MS

Ion Description	Chemical Formula of Ion	Expected m/z	Observed m/z	Notes
Protonated Molecule	[C8H17N2O3]⁺	189.12	189.1	The primary ion of interest for confirming the molecular weight.
Sodium Adduct	[C8H16N2O3Na]⁺	211.10	211.1	Commonly observed adduct.
Fragment (Loss of Isobutylene)	[C4H9N2O3]⁺	133.06	133.1	A characteristic fragmentation of the Boc group.
Fragment (Loss of Boc group)	[C3H9N2O]⁺	89.07	89.1	Represents the complete loss of the protecting group.
Fragment (Loss of tert-butanol)	[C4H7N2O2]⁺	115.05	115.1	Another possible fragmentation pathway for the Boc group.

Experimental Protocol: Direct Infusion ESI-MS

For rapid and straightforward integrity validation of a synthesized "Gly-NH-CH2-Boc" conjugate, a direct infusion Electrospray Ionization Mass Spectrometry (ESI-MS) method is recommended. This approach avoids chromatographic separation and provides a quick assessment of the compound's molecular weight and primary fragmentation patterns.

Objective: To confirm the molecular weight and identify characteristic fragments of "Gly-NH-CH2-Boc".

Materials:

• "Gly-NH-CH2-Boc" sample

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Micropipettes and tips

• 2 mL autosampler vials with septa

• Mass spectrometer equipped with an ESI source

Procedure:

• Sample Preparation:

  • Prepare a stock solution of "Gly-NH-CH2-Boc" at a concentration of 1 mg/mL in methanol.

  • From the stock solution, prepare a working solution of 10 µg/mL in a solvent mixture of 50:50 methanol:water with 0.1% formic acid. The formic acid aids in protonation of the analyte.

• Mass Spectrometer Setup:

  • Set the mass spectrometer to operate in positive ion mode.

  • Calibrate the instrument according to the manufacturer's recommendations.

  • Set the capillary voltage to approximately 3.5 kV.

  • Set the cone voltage to a low value (e.g., 20 V) to observe the parent ion with minimal fragmentation.

  • Set the desolvation gas flow (typically nitrogen) to a rate appropriate for the solvent flow rate (e.g., 600 L/hr).

  • Set the desolvation temperature to approximately 350°C.

  • Set the scan range to m/z 50-300.

• Direct Infusion Analysis:

  • Infuse the prepared sample solution into the ESI source at a constant flow rate of 5-10 µL/min using a syringe pump.

  • Acquire data for approximately 1-2 minutes to obtain a stable signal and a representative mass spectrum.

• Tandem Mass Spectrometry (MS/MS) for Fragmentation Analysis:

  • Select the protonated molecular ion ([M+H]⁺ at m/z 189.1) as the precursor ion.

  • Apply collision energy (e.g., 10-30 eV) to induce fragmentation.

  • Acquire the product ion spectrum to observe the characteristic fragment ions as detailed in Table 1.

Visualization of the Validation Workflow

The logical flow of the validation process, from sample preparation to data analysis, can be visualized as a straightforward workflow.

Caption: Workflow for Mass Spectrometric Validation of Gly-NH-CH2-Boc.

Signaling Pathway and Logical Relationship Diagram

The integrity of the "Gly-NH-CH2-Boc" conjugate directly impacts its subsequent use in conjugation reactions. A compromised intermediate can lead to failed reactions or the generation of impure final products.

Caption: Impact of Intermediate Integrity on Final Product Purity.

Conclusion

Mass spectrometry, particularly ESI-MS, is an indispensable tool for the validation of synthetic intermediates like "Gly-NH-CH2-Boc". By comparing the observed mass spectrum with the expected molecular weight and characteristic fragmentation patterns, researchers can confidently ascertain the integrity of their conjugates. The provided protocol for direct infusion ESI-MS offers a rapid and effective method for this quality control step, ensuring the reliability of downstream applications in drug development and other scientific endeavors.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS - Arabian Journal of Chemistry [arabjchem.org]

Performance Showdown: Glycine-Based Cleavable Linkers Versus Non-Cleavable SMCC Linkers in Bioconjugation

For researchers, scientists, and drug development professionals, the choice of a linker in bioconjugates, particularly antibody-drug conjugates (ADCs), is a critical determinant of therapeutic efficacy and safety. This guide provides a detailed performance comparison between ADCs constructed with glycine-based cleavable linkers, represented by triglycyl-MMAE, and those utilizing the non-cleavable succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) linker.

While direct comparative data for "Gly-NH-CH2-Boc" derived linkers is limited in publicly available literature, the performance of a triglycyl peptide linker serves as a relevant proxy for a simple, glycine-based cleavable linker system. This comparison offers valuable insights into the stability, cytotoxicity, and overall performance that can be expected from these two distinct linker strategies.

At a Glance: Key Performance Metrics

The stability and cytotoxic activity of ADCs are paramount for their success. The following tables summarize quantitative data from a comparative study between a triglycyl-DM1 ADC and an SMCC-DM1 ADC, providing a clear overview of their respective performance profiles.

Table 1: In Vivo Stability and Pharmacokinetics

Parameter	Triglycyl-DM1 ADC	SMCC-DM1 ADC	Reference
Half-life (t½) in mouse plasma	9.9 days	10.4 days	[1]
Clearance (CL)	0.7 mL/h/kg	0.7 mL/h/kg	[1]
Area Under the Curve (AUC)	15,225 h·µg/mL	14,370 h·µg/mL	[1]

Table 2: In Vitro and In Vivo Cytotoxicity

Parameter	Triglycyl-DM1 ADC	SMCC-DM1 ADC	Reference
In Vitro Cytotoxicity	Significantly Improved	Baseline	[1]
In Vivo Antitumor Activity	More active at 3 mg/kg	Less active even at 15 mg/kg	[1]
Preclinical Therapeutic Index	50-fold Higher	Baseline	[1]

Delving Deeper: A Head-to-Head Comparison

Glycine-Based Cleavable Linkers (Represented by Triglycyl Linker)

Glycine-based linkers are a type of peptide linker designed to be cleaved by specific enzymes, such as cathepsins, that are highly expressed in the tumor microenvironment or within lysosomes of cancer cells.[2][3] This targeted cleavage mechanism allows for the controlled release of the cytotoxic payload at the site of action, potentially minimizing systemic toxicity.[2] "Gly-NH-CH2-Boc" serves as a fundamental building block for such linkers, providing a glycine motif with a protected amine for sequential conjugation.[]

SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) Linkers

SMCC is a heterobifunctional crosslinker that forms highly stable amide and thioether bonds, creating a non-cleavable linkage between the antibody and the payload.[][6] The release of the cytotoxic drug from an SMCC-based ADC relies on the complete degradation of the antibody backbone within the lysosome.[6] This inherent stability in circulation is a key advantage, reducing the risk of premature drug release and associated off-target toxicity.[6][7]

Experimental Protocols: A Guide to ADC Preparation and Evaluation

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are generalized protocols for the key experiments cited in the performance comparison.

Protocol 1: Preparation of an ADC with a Glycine-Based Linker

This protocol outlines the general steps for conjugating a payload to an antibody using a glycine-based linker derived from a precursor like "Gly-NH-CH2-Boc".

• Deprotection of the Linker: The Boc protecting group on the glycine linker is removed under mild acidic conditions to expose the primary amine.

• Activation of the Payload: The cytotoxic drug is activated with a reagent that allows it to react with the deprotected amine of the linker.

• Conjugation to the Antibody: The antibody is typically modified to introduce a reactive group (e.g., through lysine side chains). The linker-payload construct is then reacted with the modified antibody to form the final ADC.

• Purification: The resulting ADC is purified using techniques such as size-exclusion chromatography (SEC) or protein A affinity chromatography to remove unconjugated antibody, free payload, and other impurities.

Protocol 2: Preparation of an ADC with an SMCC Linker

This protocol describes the two-step conjugation process typically employed for SMCC linkers.[6]

• Antibody Modification: The antibody is reacted with SMCC in a suitable buffer (e.g., phosphate buffer, pH 7.2-7.5). The NHS ester of SMCC reacts with the primary amines of lysine residues on the antibody, introducing maleimide groups.

• Removal of Excess SMCC: Unreacted SMCC is removed by desalting or dialysis.

• Payload Conjugation: The thiol-containing cytotoxic payload is added to the maleimide-activated antibody. The maleimide group reacts with the thiol to form a stable thioether bond.

• Purification: The ADC is purified using SEC or other chromatographic methods to remove unconjugated drug and aggregates.

Protocol 3: In Vitro and In Vivo Stability Assays

Assessing the stability of the linker is critical for predicting the ADC's in vivo performance.

• In Vitro Plasma Stability: The ADC is incubated in plasma from a relevant species (e.g., mouse, human) at 37°C. Samples are taken at various time points and analyzed by methods such as ELISA or LC-MS to determine the drug-to-antibody ratio (DAR) and quantify the amount of prematurely released payload.

• In Vivo Pharmacokinetic Study: The ADC is administered to an animal model (e.g., mice). Blood samples are collected at different time points, and the plasma concentration of the ADC is measured to determine pharmacokinetic parameters like half-life, clearance, and AUC.[1]

Visualizing the Processes

Diagram 1: Logical Comparison of Linker Release Mechanisms

References

• 1. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cleavable Linkers Play a Pivotal Role in the Success of Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 3. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 6. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 7. njbio.com [njbio.com]

A Comparative Guide to the In Vitro Cytotoxicity of Antibody-Drug Conjugates: Focus on "Gly-NH-CH2-Boc" Analog Linkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro performance of Antibody-Drug Conjugates (ADCs) featuring different linker technologies, with a special focus on glycine-containing linkers analogous to the "Gly-NH-CH2-Boc" structure. The aim is to furnish researchers with supporting experimental data and detailed methodologies to inform the selection and design of linkers for novel ADCs.

Comparative Analysis of In Vitro Cytotoxicity

The in vitro cytotoxicity of an ADC is a critical determinant of its potential therapeutic efficacy. This is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the ADC required to inhibit the growth of 50% of a cancer cell population. The choice of linker technology plays a pivotal role in the ultimate cytotoxic potency of an ADC. Here, we compare the in vitro cytotoxicity of ADCs with three distinct linker types: a glycine-rich tetrapeptide linker (Gly-Gly-Phe-Gly), a dipeptide linker (Val-Cit), and a non-cleavable linker (SMCC).

ADC (Trade Name)	Linker Type	Linker Structure Example	Payload	Target Antigen	Cancer Cell Line	IC50 (ng/mL)
Trastuzumab Deruxtecan (Enhertu®)	Cleavable Tetrapeptide (Glycine-rich)	-Gly-Gly-Phe-Gly-	Topoisomerase I inhibitor (DXd)	HER2	SK-BR-3 (High HER2)	6.3[1]
JIMT-1 (Moderate HER2)	21.6[1]
L-JIMT-1 (Resistant)	33.4[1]
Brentuximab Vedotin (Adcetris®)	Cleavable Dipeptide	-Val-Cit-	Microtubule inhibitor (MMAE)	CD30	GCT27 (CD30+)	219.5[2]
NCCIT (Low CD30+)	1400.8[2]
JAR (CD30-)	1013.0[2]
Trastuzumab Emtansine (Kadcyla®)	Non-cleavable	SMCC	Microtubule inhibitor (DM1)	HER2	SK-BR-3 (High HER2)	20.5[1]
JIMT-1 (Moderate HER2)	269.7[1]
L-JIMT-1 (Resistant)	>1000[1]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in ADC-mediated cytotoxicity, the following diagrams, generated using Graphviz (DOT language), illustrate the general signaling pathway for ADC-induced apoptosis and a typical workflow for an in vitro cytotoxicity assay.

Caption: General mechanism of action for an antibody-drug conjugate.

Caption: A typical workflow for an in vitro cytotoxicity assay.

Detailed Experimental Protocols

A detailed and robust experimental protocol is essential for obtaining reliable and reproducible in vitro cytotoxicity data. The following is a representative protocol for the widely used MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Objective: To determine the IC50 value of an ADC in a specific cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 or DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin)[3]

• Antibody-Drug Conjugate (ADC) stock solution of known concentration

• Control articles (e.g., unconjugated antibody, free cytotoxic payload)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (for adherent cells)

• 96-well flat-bottom cell culture plates

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[3][4]

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: a. Harvest and count the cells. b. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[4] c. Incubate the plate overnight in a humidified incubator to allow for cell attachment.[4]

• ADC Treatment: a. Prepare serial dilutions of the ADC and control articles in complete culture medium. b. Carefully remove the medium from the wells and add 100 µL of the diluted ADC or control solutions to the respective wells. c. Include wells with medium only as a blank control. d. Incubate the plate for a duration relevant to the payload's mechanism of action (typically 72-96 hours for microtubule inhibitors).[5]

• MTT Assay: a. After the incubation period, add 20 µL of MTT reagent (5 mg/mL) to each well.[3][4] b. Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[3] c. Carefully remove the medium containing MTT. For adherent cells, aspirate the medium. For suspension cells, centrifuge the plate and then aspirate. d. Add 150 µL of solubilization solution to each well to dissolve the formazan crystals.[3] e. Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.[3]

• Data Acquisition and Analysis: a. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[3][4] b. Calculate the percentage of cell viability for each concentration relative to the untreated control cells. c. Plot the percentage of cell viability against the logarithm of the ADC concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

The in vitro cytotoxicity of an ADC is a multifactorial property influenced by the antibody, payload, and critically, the linker. Glycine-rich cleavable linkers, such as the Gly-Gly-Phe-Gly linker found in Trastuzumab Deruxtecan, have demonstrated potent anti-cancer activity in vitro. The choice of linker should be carefully considered based on the target antigen, the payload's mechanism of action, and the desired therapeutic window. The standardized in vitro cytotoxicity assays and a thorough understanding of the underlying biological pathways are indispensable tools for the rational design and preclinical evaluation of next-generation ADCs.

References

• 1. Comparison of trastuzumab emtansine, trastuzumab deruxtecan, and disitamab vedotin in a multiresistant HER2-positive breast cancer lung metastasis model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Brentuximab vedotin exerts profound antiproliferative and pro‐apoptotic efficacy in CD30‐positive as well as cocultured CD30‐negative germ cell tumour cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Pharmacokinetic Profiles of Antibody-Drug Conjugates: Spotlight on Glycine-Containing Linkers

For Researchers, Scientists, and Drug Development Professionals

The therapeutic efficacy and safety of an antibody-drug conjugate (ADC) are intrinsically linked to its pharmacokinetic (PK) profile. A critical determinant of an ADC's behavior in vivo is the chemical linker connecting the antibody to the cytotoxic payload. This guide provides a comparative analysis of the pharmacokinetic properties of ADCs, with a particular focus on those incorporating simple dipeptide linkers, such as those derived from "Gly-NH-CH2-Boc," and their alternatives.

The stability of the linker is a pivotal factor influencing the therapeutic index of an ADC.[1] Premature release of the payload in systemic circulation can lead to off-target toxicity, while a linker that is overly stable may not efficiently release the drug within the target cell.[1] Linker chemistry, therefore, plays a crucial role in modulating the stability, efficacy, and toxicity of an ADC.[2]

Comparative Pharmacokinetic Parameters of ADCs with Dipeptide Linkers

While specific pharmacokinetic data for ADCs utilizing a linker derived directly from "Gly-NH-CH2-Boc" is not extensively published, we can infer its likely properties by comparing it with other well-characterized dipeptide and tripeptide linkers. Glycine-containing linkers are noted for their flexibility and stability against proteolytic enzymes.[3] The following table summarizes representative pharmacokinetic parameters for ADCs with various cleavable dipeptide linkers from preclinical mouse models. It is important to note that direct comparison is challenging due to variations in experimental conditions, antibody and payload constructs, and tumor models.

Linker Type	Representative Half-life (t½) in Mice	Key Characteristics & Impact on Pharmacokinetics
Hypothetical Gly-Gly	Expected to be relatively stable	Simple, flexible structure. Its cleavage is dependent on lysosomal proteases. The lack of bulky side chains might influence enzyme recognition and cleavage kinetics.
Val-Cit (Valine-Citrulline)	~2 days (can be variable)	A widely used cathepsin B-cleavable linker.[4] However, it has shown instability in mouse plasma due to the carboxylesterase Ces1c, leading to premature drug release.[4]
EVCit (Glutamic acid-Valine-Citrulline)	~12 days	The addition of a glutamic acid residue dramatically improves the ADC's half-life in mouse models by increasing resistance to premature degradation.[4]
Val-Ala (Valine-Alanine)	Similar stability profile to Val-Cit	Another cathepsin B-cleavable linker with a similar susceptibility to premature cleavage in certain preclinical models.[5]
Phe-Lys (Phenylalanine-Lysine)	Good stability in human plasma	An alternative dipeptide linker designed for lysosomal cleavage with good stability demonstrated in human plasma.[5]
PEGylated Dipeptide Linkers	Generally prolonged	The addition of polyethylene glycol (PEG) moieties to dipeptide linkers enhances hydrophilicity, which can lead to improved biophysical stability, a prolonged half-life, and better tolerability.[6][7]

Experimental Protocols for Preclinical Pharmacokinetic Assessment of ADCs

A robust evaluation of an ADC's pharmacokinetic profile is essential during preclinical development.[8][9] Below are detailed methodologies for key experiments.

1. In Vivo Pharmacokinetic Study in a Xenograft Mouse Model

This protocol outlines the steps to determine the plasma concentration-time profiles of total antibody, conjugated ADC, and free payload.

• Animal Model: Female athymic nude mice, 6-8 weeks old.

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., NCI-N87) into the flank of each mouse. Allow tumors to grow to a volume of 100-200 mm³.[10]

• ADC Administration: Administer the ADC at a specified dose (e.g., 10 mg/kg) via a single intravenous (IV) injection into the tail vein.[10][11]

• Blood Sampling: Collect serial blood samples (approximately 20-50 µL) at predetermined time points (e.g., 5 minutes, 1, 4, 8, 24, 48, 96, and 168 hours post-dose) from the saphenous or submandibular vein.[10]

• Plasma Preparation: Collect blood into tubes containing an anticoagulant (e.g., EDTA). Centrifuge at 1,500-2,000 x g for 10-15 minutes at 4°C to separate the plasma. Store plasma samples at -80°C until analysis.[10]

• Tissue Harvesting (Optional): At terminal time points, euthanize mice and collect tumors and other organs (e.g., liver, spleen, kidneys). Snap-freeze tissues in liquid nitrogen and store them at -80°C.[10]

2. Quantification of Total Antibody and Conjugated ADC by ELISA

• Principle: An enzyme-linked immunosorbent assay (ELISA) is used to quantify the concentration of the antibody component of the ADC. A dual-antibody sandwich ELISA can differentiate between the total antibody and the payload-conjugated antibody.

• Protocol Outline:

  • Plate Coating: Coat a 96-well plate with an antigen specific to the ADC's monoclonal antibody.

  • Blocking: Block non-specific binding sites with a suitable blocking buffer.

  • Sample Incubation: Add diluted plasma samples and a standard curve of the ADC to the wells.

  • Detection:

    • For Total Antibody: Use an enzyme-conjugated secondary antibody that binds to the antibody backbone.

    • For Conjugated ADC: Use an enzyme-conjugated secondary antibody that specifically recognizes the cytotoxic payload.[1]

  • Substrate Addition: Add a chromogenic substrate (e.g., TMB) and stop the reaction.

  • Data Analysis: Measure the absorbance at 450 nm and calculate the concentrations based on the standard curve.[10]

3. Quantification of Free Payload by LC-MS/MS

• Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides sensitive and specific quantification of the small molecule cytotoxic drug that has been released from the ADC.[10]

• Protocol Outline:

  • Sample Preparation:

    • To a known volume of plasma, add an internal standard (a stable isotope-labeled version of the payload).

    • Precipitate proteins by adding an organic solvent (e.g., acetonitrile).

    • Centrifuge to pellet the proteins and collect the supernatant containing the free payload.[10]

  • LC-MS/MS Analysis:

    • Inject the supernatant into an LC-MS/MS system equipped with a C18 reverse-phase column.

    • Use a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Monitor the specific mass transitions for the payload and the internal standard.

  • Data Analysis: Quantify the free payload concentration by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Visualizing ADC Pharmacokinetic Workflows and Pathways

Experimental Workflow for ADC Pharmacokinetic Analysis

The following diagram illustrates the key steps in a typical preclinical PK study of an ADC.

Caption: Workflow for preclinical pharmacokinetic analysis of an ADC.

Generalized Intracellular Trafficking and Payload Release Pathway of an ADC

This diagram shows the typical journey of an ADC from binding to a cancer cell to the release of its cytotoxic payload.

References

• 1. benchchem.com [benchchem.com]
• 2. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide Linkers and Linker Peptides for Antibody Drug Conjugates (ADCs), Fusion Proteins, and Oligonucleotides [biosyn.com]
• 4. communities.springernature.com [communities.springernature.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Collection - PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - Bioconjugate Chemistry - Figshare [acs.figshare.com]
• 7. researchgate.net [researchgate.net]
• 8. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Pharmacokinetics Considerations for Antibody Drug Conjugates - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. benchchem.com [benchchem.com]
• 11. PK/PD of Positively Charged ADC in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Gly-NH-CH2-Boc

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

When handling Gly-NH-CH2-Boc, a comprehensive approach to personal protection is essential to minimize exposure and ensure laboratory safety. The following table summarizes the recommended PPE.

Protection Type	Specification	Purpose
Eye Protection	Safety glasses with side-shields or chemical splash goggles conforming to EU Standard EN166 or OSHA 29 CFR 1910.133.[2]	Protects against splashes and airborne particles.[3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[3]	Prevents skin contact with the chemical.[3]
Skin and Body Protection	Laboratory coat (long-sleeved) and appropriate protective clothing to prevent skin exposure.[2][3]	Minimizes the risk of skin exposure.[3]
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary if handling large quantities, if dust is generated, or if ventilation is inadequate.[3]	Avoids inhalation of any potential vapors or dust.[3]

Operational Plan: Handling and Storage

A systematic workflow is critical for the safe handling of Gly-NH-CH2-Boc from preparation to disposal. Adherence to these procedural steps will minimize exposure risk.

Handling:

• Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid contact with skin, eyes, and clothing.[2][4]

• Minimize dust formation and accumulation during handling.[2][5]

• Wash hands thoroughly after handling the compound.[3]

Storage:

• Store in a tightly closed container.[3]

• Keep in a cool, dry, and well-ventilated place.[2][3]

• Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan

Proper disposal of Gly-NH-CH2-Boc and associated waste is imperative to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All waste containing Gly-NH-CH2-Boc must be handled in accordance with local, state, and federal regulations.[6] It should be collected in a designated, labeled, and sealed hazardous waste container.

• Contaminated Materials: Any materials (e.g., gloves, weighing paper, pipette tips) that come into contact with the chemical should be considered contaminated and disposed of as hazardous waste.

• Professional Disposal: Chemical waste should be handled by a licensed professional waste disposal service.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural workflow for the safe handling of Gly-NH-CH2-Boc.

Caption: Procedural workflow for the safe handling of Gly-NH-CH2-Boc.

References

• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. anaspec.com [anaspec.com]